Domoic Acid-d3

Core Science & Biosynthesis

The Role of Domoic Acid-d3 in Advanced Analytical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of Domoic Acid-d3, a deuterated stable isotope of domoic acid, in modern analytical research. Its primary application lies in serving as a robust internal standard for the precise quantification of domoic acid, a potent neurotoxin, in various complex matrices. This guide provides a comprehensive overview of its properties, detailed experimental protocols for its use, and the underlying principles of the analytical methodologies.

Core Concepts: The Need for an Internal Standard

Domoic acid, the causative agent of Amnesic Shellfish Poisoning (ASP), requires sensitive and accurate detection methods for public health and environmental monitoring. Analytical techniques, particularly those based on mass spectrometry, can be susceptible to variations in sample preparation, instrument response, and matrix effects. The use of a stable isotope-labeled internal standard, such as Domoic Acid-d3, is paramount for mitigating these variables and ensuring the reliability of quantitative results.

Domoic Acid-d3 is chemically identical to domoic acid, with the exception of three deuterium atoms replacing three hydrogen atoms. This subtle mass difference allows it to be distinguished by a mass spectrometer, while its identical chemical behavior ensures it experiences the same losses during sample processing and variations in ionization efficiency as the native analyte.

Quantitative Data Summary

The following tables summarize the key quantitative properties of Domoic Acid and its deuterated internal standard, Domoic Acid-d3, as well as typical mass spectrometry parameters for their detection.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Exact Mass (Da)
Domoic Acid	C₁₅H₂₁NO₆	311.34	311.13688739[1]
Domoic Acid-d3	C₁₅H₁₈D₃NO₆	314.35[2]	314.156[3]

Analyte	Precursor Ion (m/z)	Product Ions (m/z)	Ionization Mode
Domoic Acid	312.1	266.1, 248.0, 220.0, 161.1[4][5][6]	ESI+
Domoic Acid-d3 (Typical)	315.1	269.1, 251.0, 223.0	ESI+

Experimental Protocols: Quantification of Domoic Acid in Shellfish Tissue using LC-MS/MS

This section outlines a typical experimental protocol for the analysis of domoic acid in shellfish tissue utilizing Domoic Acid-d3 as an internal standard.

Sample Preparation and Extraction

• Homogenization: Homogenize a known weight of shellfish tissue (e.g., 1-5 grams) to a uniform consistency.

• Spiking: Fortify the homogenized tissue with a known concentration of Domoic Acid-d3 solution to serve as the internal standard.

• Extraction: Add an extraction solvent, typically a mixture of methanol and water (e.g., 80:20 v/v), to the spiked homogenate. Vortex or sonicate the mixture for a specified period (e.g., 15-30 minutes) to ensure efficient extraction of the analyte and internal standard.

• Centrifugation: Centrifuge the mixture at high speed (e.g., 10,000 x g for 10 minutes) to pellet the solid tissue material.

• Supernatant Collection: Carefully collect the supernatant containing the extracted domoic acid and Domoic Acid-d3.

Solid-Phase Extraction (SPE) Cleanup

• Conditioning: Condition a strong anion exchange (SAX) or hydrophilic-lipophilic balanced (HLB) SPE cartridge with an appropriate sequence of solvents (e.g., methanol followed by water).

• Loading: Load the extracted supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering matrix components while retaining the analyte and internal standard.

• Elution: Elute the domoic acid and Domoic Acid-d3 from the cartridge using an appropriate elution solvent (e.g., a solution containing a small percentage of a weak acid like formic acid).

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A reversed-phase C18 column or a Hydrophilic Interaction Liquid Chromatography (HILIC) column is typically used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient elution is employed, starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the analytes.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Ion Spray Voltage: ~5500 V.

  • Temperature: ~400-500 °C.

  • Collision Gas: Argon or Nitrogen.

  • MRM Transitions: Monitor the transitions listed in the table above for domoic acid and Domoic Acid-d3.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts and workflows related to Domoic Acid-d3 research.

Caption: Experimental workflow for domoic acid analysis.

Caption: Isotope dilution mass spectrometry principle.

Caption: Simplified signaling pathway of domoic acid neurotoxicity.

References

• 1. Domoic Acid | C15H21NO6 | CID 5282253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Domoic Acid-d3 () for sale [vulcanchem.com]
• 3. Domoic Acid-d3 | TRC-D531302-5MG | LGC Standards [lgcstandards.com]
• 4. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. archimer.ifremer.fr [archimer.ifremer.fr]

Decoding the Deuterium Label: A Technical Guide to the Certificate of Analysis for Domoic Acid-d3

For researchers, scientists, and professionals in drug development, the purity and characterization of analytical standards are paramount. This in-depth guide provides a comprehensive explanation of a typical Certificate of Analysis (CofA) for Domoic Acid-d3, a deuterated internal standard crucial for the accurate quantification of the neurotoxin domoic acid. By understanding the data and methodologies presented, users can ensure the quality and reliability of their experimental results.

Summary of Analytical Data

The following table summarizes the key quantitative data typically found on a Certificate of Analysis for Domoic Acid-d3. This information provides a snapshot of the material's quality and suitability for use as an internal standard in analytical methods.

Parameter	Specification	Result	Method
Identity	Conforms to Structure	Conforms	¹H NMR, ¹³C NMR, MS
Chemical Purity (by HPLC)	≥98%	99.2%	High-Performance Liquid Chromatography
Isotopic Purity (d₃)	≥99%	99.5%	Mass Spectrometry
Isotopic Distribution	d₀: <0.5%, d₁: <0.5%, d₂: <1%	d₀: 0.1%, d₁: 0.2%, d₂: 0.2%	Mass Spectrometry
Concentration	100 µg/mL in Acetonitrile:Water (1:1)	100.5 µg/mL	Gravimetric Preparation / LC-MS/MS
Residual Solvents	Conforms to ICH Q3C	<0.1% Methanol, <0.1% Acetonitrile	Headspace Gas Chromatography (HS-GC)
Appearance	Clear, colorless solution	Conforms	Visual Inspection
Storage Condition	-20°C	-	-
Retest Date	24 Months from date of certification	-	-

Experimental Protocols

Detailed methodologies are essential for the replication and verification of the analytical data presented. The following sections outline the protocols for the key experiments cited in the Certificate of Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is a powerful technique for elucidating the molecular structure of a compound. For Domoic Acid-d3, both ¹H (proton) and ¹³C (carbon-13) NMR are employed to confirm the identity and placement of the deuterium labels.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is used.

• Sample Preparation: A small, accurately weighed amount of the Domoic Acid-d3 standard is dissolved in a deuterated solvent, typically Deuterium Oxide (D₂O).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired. The absence of signals at specific chemical shifts corresponding to the deuterated positions confirms the successful labeling.[1][2][3] The remaining signals should be consistent with the structure of domoic acid.

• Interpretation: The chemical shifts, coupling constants, and integration of the observed peaks are compared to reference spectra of unlabeled domoic acid to verify the structural integrity.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

HPLC is the primary method for determining the chemical purity of the Domoic Acid-d3 standard, separating it from any impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector is utilized.[4]

• Column: A C18 reversed-phase column is commonly used for the separation of polar compounds like domoic acid.

• Mobile Phase: A gradient elution is typically employed, starting with a high percentage of an aqueous phase (e.g., water with 0.1% formic acid) and gradually increasing the percentage of an organic phase (e.g., acetonitrile with 0.1% formic acid).

• Detection: The UV detector is set to a wavelength where domoic acid has maximum absorbance, typically around 242 nm.

• Quantification: The purity is calculated by dividing the peak area of Domoic Acid-d3 by the total peak area of all components in the chromatogram, expressed as a percentage.

Mass Spectrometry (MS) for Isotopic Purity and Distribution

Mass spectrometry is essential for determining the isotopic purity and the distribution of the deuterium labels in the Domoic Acid-d3 molecule.

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, is used to accurately measure the mass-to-charge ratio (m/z) of the ions.

• Ionization: Electrospray ionization (ESI) in positive ion mode is a common technique for analyzing domoic acid.[5]

• Analysis: The mass spectrum will show a primary peak corresponding to the [M+H]⁺ ion of Domoic Acid-d3. The isotopic purity is determined by comparing the intensity of the d₃ peak to any residual d₀, d₁, or d₂ peaks. The relative intensities of these peaks provide the isotopic distribution.

Quality Control and Certification Workflow

The following diagram illustrates the logical workflow for the quality control and certification of a Domoic Acid-d3 analytical standard, from raw material to the final product.

Figure 1: Quality control workflow for Domoic Acid-d3 certification.

Stability and Storage

The stability of Domoic Acid-d3 is a critical factor for ensuring the accuracy of analytical measurements over time.

• Storage: The standard should be stored at the recommended temperature of -20°C to minimize degradation.

• Stability Studies: Studies have shown that domoic acid is relatively stable.[6] However, long-term stability in various solvents and storage conditions is typically evaluated by the manufacturer. For instance, one study found that domoic acid concentrations in 50% methanol extracts decreased to about 70% of the initial concentration after two weeks at 1°C.[7][8][9] In contrast, concentrations were stable or even increased in frozen raw fecal matter over an 8-week period.[7][8][9]

By thoroughly understanding the components of a Certificate of Analysis for Domoic Acid-d3, researchers can confidently utilize this critical reagent in their analytical workflows, leading to more accurate and reliable scientific outcomes.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. NMR study of the protonation of domoic acid: Ingenta Connect [ingentaconnect.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Determination of Domoic Acid in Seafood Matrices using HPLC-UV with Solid Phase Extraction Cleanup [agris.fao.org]
• 5. mtc-usa.com [mtc-usa.com]
• 6. issc.org [issc.org]
• 7. Stability of Domoic Acid in 50% Methanol Extracts and Raw Fecal Material from Bowhead Whales (Balaena mysticetus) [repository.library.noaa.gov]
• 8. Stability of Domoic Acid in 50% Methanol Extracts and Raw Fecal Material from Bowhead Whales (Balaena mysticetus) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stability of Domoic Acid in 50% Methanol Extracts and Raw Fecal Material from Bowhead Whales (Balaena mysticetus) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Domoic Acid-d3 in Amnesic Shellfish Poisoning Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amnesic Shellfish Poisoning (ASP) is a neurotoxic illness caused by the consumption of shellfish contaminated with domoic acid, a potent neurotoxin produced by certain species of marine diatoms.[1] Accurate and reliable quantification of domoic acid in various matrices, such as shellfish tissue, seawater, and biological fluids, is crucial for public health monitoring, food safety regulation, and toxicological research. Isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the quantitative analysis of domoic acid due to its high sensitivity, selectivity, and accuracy.[2][3] This technical guide focuses on the pivotal role of Domoic Acid-d3, a stable isotope-labeled internal standard, in these advanced analytical methodologies.

Domoic Acid-d3 serves as an ideal internal standard because it is chemically identical to domoic acid, ensuring it behaves similarly during sample extraction, cleanup, and chromatographic separation.[4] However, its increased mass due to the incorporation of three deuterium atoms allows it to be distinguished from the native analyte by the mass spectrometer. This co-elution and differential detection enable precise correction for matrix effects and variations in instrument response, leading to highly accurate quantification.[4] This guide provides an in-depth overview of the application of Domoic Acid-d3 in ASP studies, including detailed experimental protocols, quantitative data, and workflow visualizations.

Data Presentation

The use of Domoic Acid-d3 as an internal standard in LC-MS/MS methods allows for the reliable quantification of domoic acid across a range of concentrations and sample types. The following tables summarize key quantitative data from various studies.

Table 1: Mass Spectrometric Parameters for Domoic Acid and Domoic Acid-d3

Analyte	Precursor Ion (m/z)	Product Ions (m/z)	Collision Energy (eV)
Domoic Acid	312.1	266.1, 248.1, 220.1, 192.1	Variable
Domoic Acid-d3	315.1	269.1, 251.1, 223.1, 195.1	Variable

Note: The product ions for Domoic Acid-d3 are inferred based on the fragmentation pattern of domoic acid and the +3 Da mass shift.

Table 2: Performance Characteristics of LC-MS/MS Methods for Domoic Acid Quantification using an Internal Standard

Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Shellfish Tissue	5 µg/kg	-	91.6 - 109.3	[2]
Shellfish Tissue	-	9 ng/g	104 ± 8	[5]
Mussel Tissue	1.1 µg/kg	-	83 - 107	[6]
Serum	0.005 µg/g (MDL)	-	90 - 95	[3]
Urine	0.005 µg/g (MDL)	-	92 - 98	[3]
Seawater	30 pg/mL	-	>90	[7]
Plasma	0.16 ng/mL	0.31 ng/mL	101 - 108	[8]

Experimental Protocols

The following sections provide detailed methodologies for the analysis of domoic acid in shellfish tissue using Domoic Acid-d3 as an internal standard.

Sample Preparation: Extraction from Shellfish Tissue

This protocol is a synthesis of commonly employed methods for the extraction of domoic acid from shellfish matrices.[2][5]

Materials:

• Homogenized shellfish tissue

• Domoic Acid-d3 internal standard solution (concentration to be determined based on expected analyte levels)

• Extraction Solvent: 50% Methanol in HPLC-grade water

• Centrifuge tubes (50 mL)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE or PVDF)

• Autosampler vials

Procedure:

• Weigh approximately 2 g of homogenized shellfish tissue into a 50 mL centrifuge tube.

• Spike the sample with a known amount of Domoic Acid-d3 internal standard solution. The volume and concentration of the internal standard should be optimized to be comparable to the expected concentration of domoic acid in the samples.

• Add 8 mL of the 50% methanol extraction solvent to the centrifuge tube.

• Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

• Place the tube in a sonicator bath for 15 minutes to enhance extraction efficiency.

• Centrifuge the sample at 4000 x g for 10 minutes at 4°C to pellet the solid material.

• Carefully decant the supernatant into a clean tube.

• For exhaustive extraction, the pellet can be re-extracted with another 8 mL of the extraction solvent, and the supernatants combined.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Optional Cleanup: Solid-Phase Extraction (SPE)

For complex matrices or when low detection limits are required, an SPE cleanup step can be employed to remove interfering substances.[3][6]

Materials:

• Strong Anion Exchange (SAX) or Hydrophilic-Lipophilic Balanced (HLB) SPE cartridges

• SPE vacuum manifold

• Conditioning Solvents: Methanol, HPLC-grade water

• Wash Solvent: 10% Methanol in water

• Elution Solvent: 1% Formic acid in 50% Methanol

Procedure:

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water through the cartridge. Do not allow the cartridge to go dry.

• Load the filtered sample extract onto the conditioned SPE cartridge.

• Wash the cartridge with 5 mL of 10% methanol in water to remove weakly bound impurities.

• Elute the domoic acid and Domoic Acid-d3 with 5 mL of the elution solvent.

• The eluate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical parameters for the chromatographic separation and mass spectrometric detection of domoic acid and Domoic Acid-d3.

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) or a HILIC column.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for re-equilibration. The exact gradient profile should be optimized for the specific column and instrument.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 20 µL

• Column Temperature: 30 - 40 °C

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Domoic Acid: 312.1 -> 266.1 (quantifier), 312.1 -> 248.1 (qualifier), 312.1 -> 220.1 (qualifier)

  • Domoic Acid-d3: 315.1 -> 269.1 (quantifier), 315.1 -> 251.1 (qualifier), 315.1 -> 223.1 (qualifier)

• Instrument Parameters: Capillary voltage, cone voltage, and collision energy should be optimized for maximum sensitivity for each transition.

Mandatory Visualization

The following diagrams illustrate the key workflows in the analysis of domoic acid using Domoic Acid-d3.

Caption: General experimental workflow for Domoic Acid analysis.

Caption: Solid-Phase Extraction (SPE) cleanup workflow.

Caption: Logical diagram of the isotope dilution principle.

References

• 1. Domoic acid - Wikipedia [en.wikipedia.org]
• 2. [Determination of domoic acid in shellfish by liquid chromatography- tandem mass spectrometry coupled with dispersive solid phase extraction] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid determination of domoic acid in serum and urine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Domoic Acid-d3 () for sale [vulcanchem.com]
• 5. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sensitive determination of domoic acid in mussel tissue using dansyl chloride derivatization and liquid chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

The Gold Standard: An In-depth Technical Guide to Isotope-Labeled Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, achieving accuracy and precision is paramount. This is especially true in drug development and clinical research, where the integrity of analytical data directly impacts critical decisions. Isotope-labeled internal standards (IS) have emerged as the gold standard for quantitative bioanalysis, offering a robust solution to the challenges of variability in sample preparation, matrix effects, and instrument response. This technical guide provides a comprehensive overview of the principles, applications, and best practices for utilizing isotope-labeled internal standards in mass spectrometry.

Core Principles: The Foundation of Isotopic Dilution

The use of isotope-labeled internal standards is rooted in the principle of isotopic dilution. This technique involves adding a known amount of a stable isotope-labeled version of the analyte to the sample at the earliest stage of the analytical workflow.[1] These standards are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[2]

Because the isotope-labeled internal standard and the native analyte exhibit nearly identical physicochemical properties, they behave similarly during sample extraction, cleanup, chromatography, and ionization in the mass spectrometer.[2] Any loss of analyte during sample processing or fluctuations in instrument response will affect both the analyte and the internal standard to the same extent. By measuring the ratio of the analyte's signal to the internal standard's signal, these variations can be effectively normalized, leading to highly accurate and precise quantification.[2]

The Superiority of Stable Isotope-Labeled Internal Standards

While other types of internal standards, such as structural analogs, exist, stable isotope-labeled (SIL) internal standards are widely considered superior for quantitative mass spectrometry.[3] Structural analogs, while chemically similar, can exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies compared to the analyte, leading to inaccuracies.[3]

A key advantage of SIL internal standards is their ability to co-elute with the analyte during liquid chromatography (LC), ensuring they experience the same matrix effects.[4] Matrix effects, caused by co-eluting compounds from the sample matrix that can suppress or enhance the ionization of the analyte, are a significant source of error in LC-MS analysis. By co-eluting, the SIL internal standard effectively compensates for these matrix-induced variations.[4]

Choosing the Right Isotope: ¹³C and ¹⁵N vs. Deuterium

While deuterium is a commonly used stable isotope due to its lower cost and relative ease of incorporation, it can sometimes present challenges. Deuterium labeling can occasionally lead to a slight shift in chromatographic retention time compared to the unlabeled analyte, a phenomenon known as the "isotope effect."[4] This can compromise the ability of the internal standard to perfectly correct for matrix effects that are highly time-dependent.

For this reason, ¹³C and ¹⁵N-labeled internal standards are often preferred. These heavier isotopes are less likely to cause chromatographic shifts and are generally more stable, ensuring they remain intact throughout the analytical process.[4][5]

Data Presentation: The Impact of Isotope-Labeled Internal Standards on Quantitative Analysis

The inclusion of an isotope-labeled internal standard significantly improves the quality of quantitative data. The following tables summarize the impact on accuracy, precision, and linearity.

Table 1: Comparison of Accuracy and Precision for Lapatinib Quantification in Pooled Human Plasma

Internal Standard Type	Analyte Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Isotope-Labeled (lapatinib-d3)	5	102.3	4.5
15	101.1	3.2
500	99.8	2.1
4000	100.5	1.8
Non-Isotope-Labeled (Zileuton)	5	105.6	7.8
15	103.2	5.4
500	101.5	3.9
4000	102.1	2.5

Data adapted from a study on lapatinib analysis, demonstrating the superior accuracy and precision achieved with an isotope-labeled internal standard compared to a non-isotope-labeled (structural analog) internal standard in pooled human plasma.[6]

Table 2: Effect of Internal Standard on the Linearity of Pesticide Quantification in Different Cannabis Matrices

Analyte	Matrix	Calibration Curve without Internal Standard (R²)	Calibration Curve with Deuterated Internal Standard (R²)
Imidacloprid	Flower	0.985	0.998
Edible	0.979	0.997
Concentrate	0.982	0.999
Lotion	0.975	0.996
Dimethoate	Flower	0.981	0.997
Edible	0.972	0.996
Concentrate	0.978	0.998
Lotion	0.969	0.995

This table illustrates how the use of a deuterated internal standard improves the linearity (R² value) of the calibration curve for pesticide analysis across various complex matrices, leading to more reliable quantification.

Experimental Protocols: A Step-by-Step Guide

The successful implementation of isotope-labeled internal standards requires meticulous experimental execution. Below are detailed methodologies for key stages of the workflow.

Sample Preparation for Bioanalysis

This protocol outlines a general procedure for the extraction of a small molecule drug from plasma using protein precipitation.

Materials:

• Plasma samples

• Isotope-labeled internal standard (in a suitable solvent)

• Precipitation solvent (e.g., acetonitrile or methanol)

• Vortex mixer

• Centrifuge

• LC-MS vials

Procedure:

• Thaw Samples: Thaw plasma samples on ice.

• Spike with Internal Standard: To a 100 µL aliquot of each plasma sample, add a small volume (e.g., 10 µL) of the isotope-labeled internal standard solution at a known concentration.

• Vortex: Briefly vortex mix the samples to ensure homogeneity.

• Protein Precipitation: Add three volumes (300 µL) of cold precipitation solvent (e.g., acetonitrile) to each sample.

• Vortex: Vortex vigorously for 1-2 minutes to precipitate proteins.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean LC-MS vial.

• Evaporation and Reconstitution (Optional): If necessary, evaporate the supernatant to dryness under a gentle stream of nitrogen and reconstitute in a smaller volume of a solvent compatible with the LC mobile phase.

• Analysis: The samples are now ready for LC-MS/MS analysis.

Bioanalytical Method Validation Workflow

Following the principles outlined in the FDA's Bioanalytical Method Validation Guidance, this workflow ensures the reliability of the analytical method.[7][8]

Caption: A typical workflow for bioanalytical method validation.

Mandatory Visualizations: Signaling Pathways and Experimental Workflows

Visualizing complex biological pathways and experimental procedures is crucial for understanding and communication.

The PI3K/Akt Signaling Pathway in Drug Development

The PI3K/Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival, and is frequently dysregulated in cancer. Many targeted cancer therapies are designed to inhibit components of this pathway.

Caption: The PI3K/Akt signaling pathway with drug intervention points.

Experimental Workflow for Quantitative Proteomics using SILAC

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a powerful technique for quantitative proteomics that utilizes isotope-labeled amino acids as internal standards.

Caption: A streamlined workflow for SILAC-based quantitative proteomics.

Conclusion

Isotope-labeled internal standards are an indispensable tool in modern mass spectrometry, providing the foundation for accurate and precise quantification in complex biological matrices. By understanding the core principles of isotopic dilution, carefully selecting the appropriate internal standards, and implementing robust experimental protocols, researchers and drug development professionals can ensure the highest quality data for their critical applications. The adoption of these best practices is not merely a technical consideration but a fundamental requirement for advancing scientific knowledge and bringing safe and effective therapeutics to patients.

References

• 1. academic.oup.com [academic.oup.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. KEGG PATHWAY Database [genome.jp]

Domoic Acid-d3 safety data sheet and handling precautions

An In-depth Technical Guide to the Safe Handling of Domoic Acid-d3

Introduction

Domoic Acid (DA) is a potent neurotoxin produced by marine diatoms of the genus Pseudo-nitzschia.[1][2] It is an analogue of the excitatory amino acid, kainic acid, and is known to cause Amnesic Shellfish Poisoning (ASP) in humans.[2][3][4] Domoic Acid-d3 is a deuterated form of Domoic Acid, often used as an internal standard in analytical methods for DA quantification. While safety data sheets are more readily available for the parent compound, the handling precautions for Domoic Acid-d3 should be considered equivalent due to the structural similarity and inherent toxicity. This guide provides a comprehensive overview of the safety data, handling precautions, and emergency procedures for Domoic Acid-d3, intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Domoic Acid is classified as a hazardous substance.[5] It is harmful if swallowed, in contact with skin, or if inhaled.[5][6] The primary health hazard is its neurotoxicity, which can lead to serious health effects.[1][2]

GHS Hazard Statements:

• H302: Harmful if swallowed.[6]

• H312: Harmful in contact with skin.[6]

• H332: Harmful if inhaled.[6]

• H370: Causes damage to organs (Central nervous system).

Quantitative Safety and Physicochemical Data

The following table summarizes the key quantitative data for Domoic Acid.

Property	Value	Source
Chemical Identity
Molecular Formula	C15H21NO6	[2][7]
Molecular Weight	311.33 g/mol	[2][7]
CAS Number	14277-97-5	[2][6][7][8]
Toxicity Data
Acute Toxicity (Oral)	Harmful if swallowed.[5][6]	[5][6]
Acute Toxicity (Dermal)	Harmful in contact with skin.[5][6]	[5][6]
Acute Toxicity (Inhalation)	Harmful by inhalation.[5][6]	[5][6]
TDLO (Intraperitoneal, Rat)	2.2 mg/kg	[6]
Hazard Ratings
NFPA Rating (Health)	2 (Moderate)	[5]
NFPA Rating (Flammability)	1 (Low)	[5]
NFPA Rating (Reactivity)	1 (Low)	[5]

Note: The data presented is for the parent compound, Domoic Acid. The deuterated form, Domoic Acid-d3, is expected to have similar toxicological and chemical properties.

Experimental Protocols and Workflows

While specific, detailed experimental protocols for the toxicological testing of Domoic Acid-d3 are not available in the provided search results, a generalized workflow for handling this compound in a laboratory setting is crucial for ensuring personnel safety. The following diagram illustrates a logical workflow for the safe handling of Domoic Acid-d3.

Caption: Logical workflow for the safe handling of Domoic Acid-d3 in a laboratory setting.

Mechanism of Toxicity: Signaling Pathway

Domoic acid acts as a neurotoxin by mimicking the neurotransmitter glutamate. It is an analogue of kainic acid and binds to and activates excitatory amino acid receptors, specifically kainate and AMPA receptors, in the central nervous system.[1][2][5] This overstimulation leads to an influx of calcium ions into neurons, resulting in excitotoxicity, neuronal damage, and cell death.[5]

Caption: Simplified signaling pathway of Domoic Acid-induced neurotoxicity.

Handling and Storage Precautions

Engineering Controls

• All work with Domoic Acid should be performed in a designated containment area, such as a certified Biosafety Cabinet (BSC) or a chemical fume hood, to prevent inhalation exposure.[1] Open-bench work is not recommended.[1]

• Ensure adequate ventilation in the laboratory.[2]

• An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. At a minimum, the following should be worn:

• Eye/Face Protection: Safety glasses with side shields or goggles are required.[1][5]

• Skin Protection: A lab coat and closed-toed shoes are mandatory.[1] Wear protective gloves (e.g., nitrile) at all times and inspect them before use.[1][5]

• Respiratory Protection: If there is a risk of dust or aerosol formation that cannot be controlled by engineering means, a respirator may be required.[1]

Safe Handling Practices

• Avoid all personal contact, including inhalation and contact with skin and eyes.[5]

• Do not eat, drink, or smoke in areas where the compound is handled, stored, or processed.[6][8]

• Wash hands thoroughly with soap and water after handling.[1][8]

• Avoid the formation of dust and aerosols.[2][8]

Storage

• Store in original, tightly closed containers in a dry and well-ventilated place.[5][8]

• Recommended storage temperature is -20°C for long-term storage and 2-8°C for short-term storage.[8]

• Store locked up.

• Avoid contamination with oxidizing agents.[5]

Emergency Procedures

First Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.

• In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of water and soap for at least 15 minutes. Seek immediate medical attention.[1]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, have them drink one or two glasses of water. Never give anything by mouth to an unconscious person. Call a POISON CENTER or doctor immediately.

Spill Procedures

• Minor Spills:

  • Notify others in the laboratory.[1]

  • Ensure proper PPE is worn.[5]

  • Cover the spill with absorbent paper towels.[1]

  • Gently apply a decontamination solution, working from the outside in to prevent spreading.[1]

  • Allow sufficient contact time (e.g., 1 hour) before cleaning up the materials.[1]

  • Collect all spill cleanup materials in a suitable, closed container for disposal as hazardous waste.[8]

• Major Spills:

  • Evacuate the area immediately.

  • Alert emergency services and inform them of the nature and location of the hazard.[5]

  • Prevent entry into the affected area.

Disposal Considerations

Dispose of Domoic Acid-d3 and any contaminated materials as hazardous waste. Follow all federal, state, and local environmental regulations. Do not allow the product to enter drains or waterways.[2][8] Empty containers may retain product residue and should be treated as hazardous.[5]

References

• 1. Domoic Acid | Emory University | Atlanta GA [ehso.emory.edu]
• 2. Domoic Acid | C15H21NO6 | CID 5282253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdph.ca.gov [cdph.ca.gov]
• 4. Frequently Asked Questions about Domoic Acid in Seafood - OEHHA [oehha.ca.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. DOMOIC ACID | 14277-97-5 [amp.chemicalbook.com]
• 8. biocrick.com [biocrick.com]

An In-depth Technical Guide to Domoic Acid and its Deuterated Analog for Researchers, Scientists, and Drug Development Professionals

Introduction

Domoic acid (DA) is a potent neurotoxin naturally produced by marine diatoms of the genus Pseudo-nitzschia.[1][2] This excitatory amino acid is a structural analog of kainic acid and the neurotransmitter glutamate.[3] Accumulation of domoic acid in the marine food web, particularly in shellfish, can lead to Amnesic Shellfish Poisoning (ASP) in humans and other animals upon consumption.[1][4] ASP is characterized by severe neurological symptoms, including permanent short-term memory loss, seizures, and in some cases, death.[1][4]

The deuterated analog of domoic acid, most commonly Domoic Acid-d3, serves as a critical internal standard for the accurate quantification of domoic acid in various matrices, including shellfish tissue, seawater, and biological fluids. Its use in isotope dilution mass spectrometry-based methods, such as High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), allows for precise and accurate measurements by correcting for matrix effects and variations in sample preparation and instrument response.

This technical guide provides a comprehensive overview of domoic acid and its deuterated analog, focusing on their chemical properties, mechanisms of action, toxicology, and the analytical methodologies used for their detection and quantification. Detailed experimental protocols and visual representations of key pathways are included to support researchers, scientists, and drug development professionals in their work with these compounds.

Chemical and Physical Properties

Domoic acid and its deuterated analog share nearly identical chemical and physical properties, with the key difference being the increased mass of the deuterated molecule due to the presence of deuterium atoms. This mass difference is the basis for its use as an internal standard in mass spectrometry.

Property	Domoic Acid	Deuterated Domoic Acid (Domoic Acid-d3)
Molecular Formula	C₁₅H₂₁NO₆	C₁₅H₁₈D₃NO₆
Molar Mass	311.33 g/mol	314.35 g/mol
Appearance	White to off-white crystalline powder	Not commercially available as a solid, typically in solution
Solubility	Soluble in water and methanol	Soluble in water and methanol
UV Maximum	242 nm	242 nm
Mechanism of Action	Agonist of ionotropic glutamate receptors (AMPA and Kainate)	Presumed identical to Domoic Acid

Toxicological Data

The toxicity of domoic acid is primarily attributed to its excitotoxic effects on the central nervous system. The deuterated analog is used in such small quantities for analytical purposes that it is not considered to have any toxicological effects in that context. Its intrinsic toxicity is assumed to be identical to that of the non-deuterated form.

Parameter	Value	Species	Reference
LD₅₀ (Intraperitoneal)	3.6 mg/kg	Mouse	[5]
EC₅₀ (Neuronal Cell Death)	3.8 µM	Murine Cortical Neurons	[6]
No-Observed-Adverse-Effect-Level (NOAEL) (Oral)	0.075 mg/kg/day	Non-human primates	[7]
Lowest-Observed-Adverse-Effect-Level (LOAEL) (Oral)	0.15 mg/kg/day	Non-human primates	[7]

Receptor Binding Affinity

Domoic acid exhibits high affinity for kainate and AMPA receptors, which are subtypes of ionotropic glutamate receptors. This high-affinity binding leads to prolonged receptor activation and subsequent excitotoxicity.[4]

Receptor Subtype	Binding Affinity (Ki or IC₅₀)	Notes	Reference
Kainate Receptors (general)	High affinity (low nanomolar range)	Domoic acid is 3-20 times more potent than kainic acid.	[7]
GluK5 (homomeric)	IC₅₀ = 432 nM	>40-fold selectivity over GluK1-3 subtypes.	[8]
AMPA Receptors	EC₅₀ = 3.4 µM (for cell death)	Equip-otent with (S)-AMPA in inducing neuronal cell death.	[6]
NMDA Receptors	Low affinity	Indirect activation can occur at higher domoic acid concentrations.

Mechanism of Action and Signaling Pathway

Domoic acid exerts its neurotoxic effects by acting as a potent agonist at ionotropic glutamate receptors, primarily kainate and AMPA receptors.[4] This leads to the following cascade of events:

• Receptor Binding and Channel Opening: Domoic acid binds to the agonist recognition site of kainate and AMPA receptors, causing the associated ion channels to open.

• Cation Influx: The opening of these channels allows for an excessive influx of cations, particularly Na⁺ and Ca²⁺, into the neuron.

• Neuronal Depolarization: The influx of positively charged ions leads to prolonged depolarization of the neuronal membrane.

• Excitotoxicity: The sustained increase in intracellular Ca²⁺ concentration triggers a number of downstream neurotoxic pathways.

• Activation of Kinases and Phosphatases: Elevated intracellular calcium activates various protein kinases, such as p38 MAP kinase and c-Jun NH2-terminal protein kinase (JNK), and can lead to an imbalance in protein phosphatase activity.[9]

• Mitochondrial Dysfunction and Oxidative Stress: The excitotoxic cascade leads to mitochondrial damage and the generation of reactive oxygen species (ROS), resulting in oxidative stress.[9]

• Apoptosis: The culmination of these events, including the activation of caspase-3, leads to programmed cell death (apoptosis) of the affected neurons.[9]

Domoic Acid Signaling Pathway

Experimental Protocols

Synthesis of Deuterated Domoic Acid (General Approach)

Principle: The α-proton of an amino acid is acidic and can be removed by a base to form an enolate intermediate. In the presence of a deuterated solvent (e.g., D₂O or deuterated ethanol), the enolate will be quenched by a deuteron, resulting in the incorporation of deuterium at the α-position.

General Procedure:

• Protection of Functional Groups: The carboxylic acid and amino groups of domoic acid are first protected to prevent side reactions. The carboxylic acids can be converted to esters (e.g., methyl or ethyl esters), and the amino group can be protected with a suitable protecting group (e.g., Boc or Cbz).

• Deuterium Exchange: The protected domoic acid is dissolved in a deuterated solvent (e.g., EtOD) and treated with a base (e.g., NaOEt). The reaction mixture is stirred at a specific temperature for a period of time to allow for the exchange of the α-protons with deuterium.[10][11]

• Quenching and Deprotection: The reaction is quenched with a source of protons (e.g., H₂O or NH₄Cl). The protecting groups are then removed under appropriate conditions (e.g., acid or base hydrolysis for esters, and acid or hydrogenation for the amino protecting group) to yield the deuterated domoic acid.

• Purification: The final product is purified using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) to isolate the deuterated domoic acid from any remaining non-deuterated starting material and byproducts.

Extraction and Quantification of Domoic Acid in Shellfish using HPLC-MS/MS with a Deuterated Internal Standard

This protocol outlines a method for the extraction and analysis of domoic acid from shellfish tissue using HPLC-MS/MS with Domoic Acid-d3 as an internal standard.

1. Sample Preparation and Homogenization:

• Thaw frozen shellfish samples to room temperature.

• Shuck the shellfish and collect the tissue. For bivalves, the entire soft tissue is typically used.

• Weigh approximately 100 g of pooled tissue and homogenize it in a blender until a uniform consistency is achieved.

2. Extraction:

• Accurately weigh 4.0 ± 0.1 g of the tissue homogenate into a 50 mL polypropylene centrifuge tube.

• Spike the sample with a known amount of Domoic Acid-d3 internal standard solution.

• Add 16 mL of 50% aqueous methanol (v/v) to the tube.

• Vortex the mixture vigorously for 1-2 minutes.

• Centrifuge the sample at 4000 x g for 10 minutes at 10°C.

• Carefully transfer the supernatant to a clean tube.

3. Solid-Phase Extraction (SPE) Clean-up (Optional but Recommended):

• Condition a strong anion exchange (SAX) SPE cartridge (500 mg, 3 mL) by passing 5 mL of methanol, followed by 5 mL of deionized water, and finally 5 mL of 50% aqueous methanol.

• Load the sample extract onto the conditioned SPE cartridge.

• Wash the cartridge with 5 mL of 10% aqueous acetonitrile.

• Elute the domoic acid with 5 mL of 0.5 M NaCl in 10% aqueous acetonitrile.

• Desalt the eluate using a C18 SPE cartridge.

4. HPLC-MS/MS Analysis:

• HPLC System: A high-performance liquid chromatography system equipped with a binary pump, autosampler, and column oven.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 2.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: Linear gradient to 95% B

  • 5-6 min: Hold at 95% B

  • 6-6.5 min: Return to 5% B

  • 6.5-9 min: Re-equilibrate at 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 40°C.

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Domoic Acid: m/z 312.2 -> 266.2 (quantifier), 312.2 -> 248.2 (qualifier), 312.2 -> 193.1 (qualifier).

    • Domoic Acid-d3: m/z 315.2 -> 269.2 (quantifier).

  • Instrument Parameters: Optimize declustering potential (DP), collision energy (CE), and other source parameters for maximum sensitivity for each transition.

5. Quantification:

• Prepare a calibration curve using standard solutions of domoic acid of known concentrations, each containing a constant amount of the Domoic Acid-d3 internal standard.

• Plot the ratio of the peak area of the domoic acid quantifier ion to the peak area of the Domoic Acid-d3 quantifier ion against the concentration of domoic acid.

• Determine the concentration of domoic acid in the samples by interpolating the peak area ratios from the calibration curve.

Analytical Workflow for Domoic Acid

Conclusion

Domoic acid remains a significant concern for seafood safety and public health. Understanding its mechanism of action and having robust analytical methods for its detection are crucial for monitoring and mitigation efforts. The use of deuterated domoic acid as an internal standard has significantly improved the accuracy and reliability of quantitative analysis, particularly in complex matrices. This technical guide provides researchers, scientists, and drug development professionals with a foundational understanding of domoic acid and its deuterated analog, along with practical experimental protocols and a clear visualization of its neurotoxic signaling pathway. Further research into the detailed downstream effects of domoic acid-induced excitotoxicity and the development of potential therapeutics remains an important area of investigation.

References

• 1. Domoic Acid: A Review of Its Cytogenotoxicity Within the One Health Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Domoic Acid Toxicologic Pathology: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Domoic acid - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Neurotoxin domoic acid produces cytotoxicity via kainate- and AMPA-sensitive receptors in cultured cortical neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The neurotoxin domoate causes long-lasting inhibition of the kainate receptor GluK5 subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medicine.mcgill.ca [medicine.mcgill.ca]
• 9. Apoptosis induced by domoic acid in mouse cerebellar granule neurons involves activation of p38 and JNK MAP kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simple and Efficient Enantioselective α-Deuteration Method of α-Amino Acids without External Chiral Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Stability and Storage of Domoic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

Recommended Storage Conditions

To maintain the integrity and concentration of Domoic Acid-d3, specific storage conditions are critical. The following recommendations are based on information from safety data sheets (SDS) and stability studies for Domoic Acid.

For long-term storage, maintaining Domoic Acid-d3 at -20°C is consistently advised.[1][2][3][4] This temperature minimizes degradation over extended periods. For short-term storage, refrigeration at 2-8°C is also cited as an acceptable option.[4] One supplier of a certified reference material of Domoic Acid in an aqueous solution containing 5% acetonitrile recommends long-term storage at 4°C .[5]

Solutions of Domoic Acid can be stored at -20°C for up to three months.[1] When stored as a solid, it should be kept in a tightly sealed container in a dry and well-ventilated place.[4]

Stability of Domoic Acid

The stability of Domoic Acid has been evaluated under various conditions, including temperature, pH, light exposure, and in different sample matrices.

Temperature Stability

The stability of Domoic Acid is highly dependent on the storage temperature and the matrix in which it is stored.

Matrix	Storage Temperature	Duration	Stability Outcome
Mussel Tissue Reference Material	-20°C	148 days	Stable
Mussel Tissue Reference Material	+4°C	8 days	Significant degradation in control materials; stable with additives
Mussel Tissue Reference Material	+40°C	2 days	Significant degradation in control materials; improved stability with additives
Raw Bowhead Whale Feces	-20°C	3.8 years	Stable, with an apparent increase in concentration likely due to moisture evaporation[6][7]
Raw Bowhead Whale Feces	1°C (refrigerated)	8 weeks	Stable
Raw Bowhead Whale Feces	Room Temperature (dark)	8 weeks	Stable
Raw Bowhead Whale Feces	37°C	8 weeks	Concentration decreased to 77% of initial value[6]
50% Methanol Extract of Feces	1°C	2 weeks	Concentration decreased to 70% of initial value[6][8]
50% Methanol Extract of Feces	1°C	5 weeks	Concentration remained around 66% of initial value[6][8]
Oyster Methanol Extract	-18°C	1 week	Stable
Oyster Methanol Extract	4°C and Room Temperature	1 day	Stable
Particulate Phytoplankton Samples	-196°C, -80°C, -20°C, 4°C	3 months	Study designed to assess degradation, suggesting potential for degradation at warmer temperatures[2]

pH Stability

Domoic Acid has demonstrated remarkable stability across a wide pH range. A study found that standard solutions of Domoic Acid adjusted to a pH between 3 and 9 remained stable even after being heated to 121°C for 30 minutes.[9] This indicates a high degree of thermal and pH stability in aqueous solutions.

Light Stability

Exposure to light can lead to the degradation of Domoic Acid. One study highlighted that Domoic Acid in a methanol extract degraded slowly when stored in the dark in a brown vial. However, upon exposure to light, photodegradation was significantly more rapid, with no detectable Domoic Acid remaining in a 1.0 µg/mL methanol extract after 5 hours. This underscores the importance of protecting Domoic Acid-d3 solutions from light.

Experimental Protocols

Detailed methodologies are crucial for reproducible stability studies. Below are summaries of experimental protocols from key studies on Domoic Acid stability.

Protocol for Stability Assessment in Mussel Tissue

This protocol is based on a study that evaluated the effect of additives on the stability of Domoic Acid in a mussel tissue reference material.[3]

• Preparation of Homogenates : Mussel tissue containing Domoic Acid was homogenized.

• Spiking with Additives : The homogenates were separately spiked with antibiotics, an antioxidant, or a combination of both. Control materials without additives were also prepared.

• Storage : Aliquots of each material were stored at -20°C, +4°C, and +40°C.

• Sampling and Analysis : Samples were taken at various time points over a 148-day period. The concentration of Domoic Acid was determined by High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Protocol for Stability in Whale Fecal Matter and Extracts

This protocol was employed to assess Domoic Acid stability in both raw fecal material and methanol extracts.[6]

• Sample Preparation :

  • Raw Feces : Aliquots of raw bowhead whale feces were stored under five different conditions: -20°C (freezer), 1°C (refrigerator), room temperature in the dark, room temperature in the light, and 37°C (incubator).

  • Methanol Extracts : Fecal samples were extracted with 50% methanol, and the extracts were stored at 1°C in the dark.

• Time Points : Samples were analyzed at multiple time points over several weeks for the raw feces and up to 5 weeks for the methanol extracts. A long-term assessment of frozen raw feces was conducted after 3.2 and 3.8 years.

• Analysis : Domoic Acid concentrations were quantified at each time point to determine the percentage of the initial concentration remaining.

Visualizations

Experimental Workflow for Domoic Acid Stability Assessment

The following diagram illustrates a typical workflow for assessing the stability of Domoic Acid in a biological matrix, based on the described experimental protocols.

Workflow for Domoic Acid Stability Testing.

This comprehensive guide provides researchers, scientists, and drug development professionals with the necessary information to appropriately store and handle Domoic Acid-d3, thereby ensuring the accuracy and reliability of their experimental results. The stability data, while derived from studies on Domoic Acid, offers a robust framework for understanding the behavior of its deuterated analog under various conditions.

References

• 1. abbexa.com [abbexa.com]
• 2. oceandatacenter.ucsc.edu [oceandatacenter.ucsc.edu]
• 3. Effect of addition of antibiotics and an antioxidant on the stability of tissue reference materials for domoic acid, the amnesic shellfish poison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biocrick.com [biocrick.com]
• 5. cifga.com [cifga.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Stability of Domoic Acid in 50% Methanol Extracts and Raw Fecal Material from Bowhead Whales (Balaena mysticetus) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Domoic Acid in Seawater using Domoic Acid-d3 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Domoic acid (DA) is a potent neurotoxin produced by certain species of marine diatoms, primarily from the genus Pseudo-nitzschia.[1] The accumulation of this toxin in the marine food web can lead to amnesic shellfish poisoning (ASP) in humans and other animals. Monitoring the levels of domoic acid in seawater is crucial for early warning of harmful algal blooms and ensuring the safety of seafood. This application note describes a robust and sensitive method for the quantitative analysis of domoic acid in seawater using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Domoic Acid-d3 as an internal standard. The use of a stable isotope-labeled internal standard like Domoic Acid-d3 is critical for accurate quantification as it co-elutes with the analyte and effectively compensates for variations in sample preparation, injection volume, and matrix effects.

Principle

This method involves the solid-phase extraction (SPE) of domoic acid from seawater samples, followed by analysis using LC-MS/MS. Domoic Acid-d3 is added to the samples prior to extraction to serve as an internal standard. Quantification is achieved by creating a calibration curve based on the ratio of the peak area of the domoic acid to the peak area of the Domoic Acid-d3 internal standard.

Materials and Reagents

• Domoic Acid certified reference material (CRM)

• Domoic Acid-d3 internal standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid-phase extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• Glass fiber filters (0.7 µm)

• Autosampler vials

Experimental Protocols

Sample Collection and Preparation

• Collect seawater samples in clean glass or amber bottles.

• Filter the seawater samples through a 0.7 µm glass fiber filter to remove particulate matter.

• To a 100 mL aliquot of the filtered seawater, add a known concentration of Domoic Acid-d3 internal standard (e.g., 1 µg/L).

• Acidify the sample to approximately pH 3 by adding a small volume of formic acid. Acidification is crucial for retaining the hydrophilic domoic acid on the C18 SPE cartridge.[1]

Solid-Phase Extraction (SPE)

• Condition the C18 SPE cartridge by passing 6 mL of methanol followed by 6 mL of ultrapure water.

• Load the acidified seawater sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 6 mL of ultrapure water containing 0.1% formic acid to remove salts and other interferences.

• Elute the domoic acid and Domoic Acid-d3 from the cartridge with 6 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Curtain Gas	30 psi
Collision Gas	Medium
IonSpray Voltage	5500 V
Temperature	500°C

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Domoic Acid	312.1	266.1	25
312.1	248.1	30
312.1	192.1	35
Domoic Acid-d3	315.1	269.1	25
315.1	251.1	30

Note: The specific collision energies should be optimized for the instrument being used.

Calibration and Quantification

• Prepare a series of calibration standards of domoic acid in the initial mobile phase, ranging from the limit of quantification (LOQ) to a concentration that brackets the expected sample concentrations.

• Add a constant concentration of Domoic Acid-d3 internal standard to each calibration standard.

• Inject the calibration standards and the prepared samples into the LC-MS/MS system.

• Construct a calibration curve by plotting the ratio of the peak area of domoic acid to the peak area of Domoic Acid-d3 against the concentration of domoic acid.

• Determine the concentration of domoic acid in the samples by interpolating their peak area ratios on the calibration curve.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of this method. The data is based on typical values reported in the literature for the analysis of domoic acid in marine matrices using LC-MS/MS and internal standards.

Table 1: Method Detection and Quantification Limits

Parameter	Expected Value
Limit of Detection (LOD)	0.5 - 5 ng/L
Limit of Quantification (LOQ)	1.5 - 15 ng/L

Table 2: Linearity and Recovery

Parameter	Expected Value
Linearity (r²)	> 0.99
Recovery	90 - 110%

Table 3: Precision

Parameter	Expected Value
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Sample Preparation of Domoic Acid-d3 in Urine and Plasma

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of Domoic Acid-d3 (DA-d3) in human urine and plasma samples. The following methods are described: Solid-Phase Extraction (SPE) for urine, and Protein Precipitation (PP) and Liquid-Liquid Extraction (LLE) for plasma. These protocols are intended to guide researchers in the accurate and reproducible measurement of this stable isotope-labeled internal standard, which is crucial for the precise quantification of native domoic acid in biological matrices.

Introduction

Domoic acid (DA) is a potent neurotoxin that can accumulate in shellfish and cause Amnesic Shellfish Poisoning (ASP) in humans. Accurate determination of DA in biological fluids is essential for toxicological studies and clinical diagnostics. The use of a stable isotope-labeled internal standard like Domoic Acid-d3 is the gold standard for mass spectrometry-based quantification, as it effectively compensates for matrix effects and variations in sample processing. This document outlines validated and reliable sample preparation techniques to ensure high recovery and clean extracts for subsequent analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Overview of Sample Preparation Methods

The choice of sample preparation technique depends on the biological matrix and the desired level of sample cleanup.

• Solid-Phase Extraction (SPE): This technique is highly effective for cleaning up complex matrices like urine. It utilizes a solid sorbent to selectively retain the analyte of interest while interfering substances are washed away. For domoic acid, a hydrophilic-lipophilic balanced (HLB) sorbent is commonly used.

• Protein Precipitation (PP): A straightforward and rapid method for plasma samples, where a solvent like acetonitrile is added to precipitate proteins. The supernatant containing the analyte is then collected for analysis. This method is fast but may result in less clean extracts compared to SPE or LLE.

• Liquid-Liquid Extraction (LLE): This method separates analytes based on their differential solubility in two immiscible liquid phases. For an acidic compound like domoic acid, pH adjustment of the aqueous phase can be used to drive the analyte into an organic solvent.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described sample preparation methods based on available literature.

Table 1: Performance of Solid-Phase Extraction for Domoic Acid in Urine

Parameter	Value	Reference
Recovery	90% - 95%	[1]
LLOQ	7.8 ng/mL
LOD	0.12 µg/L	[2]

Table 2: Performance of Protein Precipitation for Domoic Acid in Plasma

Parameter	Value	Reference
Recovery	>80%	[3]
LLOQ	0.31 ng/mL	[4]
LOD	0.16 ng/mL	[4]

Experimental Protocols

Preparation of Domoic Acid-d3 Internal Standard Stock Solution

A stock solution of Domoic Acid-d3 is prepared by accurately weighing a known amount of the certified reference material and dissolving it in an appropriate solvent.

Protocol:

• Accurately weigh approximately 1 mg of Domoic Acid-d3.

• Dissolve the weighed standard in 1 mL of methanol to prepare a 1 mg/mL stock solution.

• Store the stock solution at -20°C in a tightly sealed amber vial.

• Prepare working solutions by diluting the stock solution with methanol or water to the desired concentration for spiking into samples.

Solid-Phase Extraction (SPE) of Domoic Acid-d3 from Urine

This protocol is designed for the cleanup of urine samples using an Oasis HLB SPE cartridge.

Workflow Diagram:

References

• 1. Rapid determination of domoic acid in serum and urine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Rapid LC-HRMS Method for the Determination of Domoic Acid in Urine Using a Self-Assembly Pipette Tip Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.ru [2024.sci-hub.ru]
• 4. Validated HPLC-MS/MS Method To Quantify Low Levels of Domoic Acid in Plasma and Urine after Subacute Exposure - PMC [pmc.ncbi.nlm.nih.gov]

Application of Domoic Acid-d3 in Monitoring Harmful Algal Blooms

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Harmful Algal Blooms (HABs), characterized by the rapid proliferation of phytoplankton, pose a significant threat to marine ecosystems and public health.[1] Certain species of diatoms, primarily from the genus Pseudo-nitzschia, produce the potent neurotoxin domoic acid.[1] This toxin can accumulate in the food web, particularly in filter-feeding shellfish such as mussels, clams, and scallops, as well as in planktivorous fish.[2] Consumption of seafood contaminated with domoic acid can lead to a neurotoxic illness in humans known as Amnesic Shellfish Poisoning (ASP), with symptoms ranging from gastrointestinal distress to severe neurological damage, including permanent short-term memory loss, and in extreme cases, death.[1]

Given the serious health risks and economic impacts on fisheries, rigorous monitoring of domoic acid levels in seawater and shellfish is crucial for public safety and the sustainable management of marine resources. Accurate and sensitive analytical methods are essential for the early detection of contamination and the implementation of timely harvesting closures. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) has emerged as the preferred method for the quantitative analysis of domoic acid due to its high selectivity and sensitivity.[3][4]

To ensure the accuracy and reliability of LC-MS/MS analysis, the use of an isotopically labeled internal standard is indispensable. Domoic Acid-d3, a deuterated analog of domoic acid, serves as an ideal internal standard. It shares identical chemical and physical properties with the native toxin, ensuring it behaves similarly during sample extraction, cleanup, and ionization in the mass spectrometer. This co-elution allows for the correction of variations in sample preparation and instrumental response, leading to highly accurate quantification.

This document provides detailed application notes and protocols for the use of Domoic Acid-d3 in the monitoring of harmful algal blooms through the analysis of domoic acid in shellfish and seawater samples.

Quantitative Data Summary

The following tables summarize key quantitative data for the analysis of domoic acid using LC-MS/MS.

Table 1: Method Detection and Quantification Limits

Matrix	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Mussel Tissue	LC-MS/MS	9 ng/g[2]	-
Shellfish	HPLC-UV	0.10 µg/g	0.25 µg/g
Seawater	LC-MS/MS	30 pg/mL[5]	-
Shellfish	LC-MS/MS	1.1 µg/kg	-

Table 2: Recovery and Precision Data

Matrix	Spiked Concentration	Recovery Rate	Intra-day Precision (RSD)	Inter-day Precision (RSD)
Shellfish	20, 50, 100 µg/kg	90.9% - 109.3%	< 8.2%	< 8.2%
Seawater	Various	> 90%[5]	< 5%[5]	< 5%[5]
Mussel Tissue	0.003 - 10 mg/kg	83% - 107%	-	≤ 5%
Shellfish	2500 ppb	92.7%[6]	> 5%[6]	7.85%[6]

Experimental Protocols

Protocol 1: Quantification of Domoic Acid in Shellfish Tissue using LC-MS/MS with Domoic Acid-d3 Internal Standard

1. Scope: This protocol describes the procedure for the extraction, cleanup, and quantification of domoic acid in shellfish tissue (e.g., mussels, clams, scallops) using Domoic Acid-d3 as an internal standard.

2. Materials and Reagents:

• Domoic Acid certified reference material

• Domoic Acid-d3 internal standard solution

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or as specified in validated methods)

• Homogenizer

• Centrifuge

• Vortex mixer

• Analytical balance

• LC-MS/MS system

3. Procedure:

3.1. Sample Preparation and Homogenization:

• Thoroughly clean the outside of the shellfish with fresh water.

• Open the shells and remove the tissue. For representative sampling, pool tissue from multiple individuals.

• Weigh approximately 5 g of the pooled tissue into a centrifuge tube.

• Homogenize the tissue using a high-speed homogenizer until a uniform consistency is achieved.

3.2. Extraction:

• To the homogenized tissue, add a known amount of Domoic Acid-d3 internal standard solution. The concentration of the internal standard should be comparable to the expected concentration range of domoic acid in the samples.

• Add 20 mL of 50% aqueous methanol (v/v).

• Vortex the mixture vigorously for 1-2 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully decant the supernatant into a clean tube.

3.3. Solid Phase Extraction (SPE) Cleanup:

• Condition the SPE cartridge according to the manufacturer's instructions. This typically involves washing with methanol followed by equilibration with deionized water.

• Load the supernatant from the extraction step onto the conditioned SPE cartridge.

• Wash the cartridge with a weak solvent to remove interferences. The specific wash solvent will depend on the SPE sorbent used.

• Elute the domoic acid and Domoic Acid-d3 with a suitable elution solvent (e.g., a higher percentage of methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

3.4. LC-MS/MS Analysis:

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.9 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 5 - 20 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Selected Reaction Monitoring (SRM).

  • SRM Transitions:

    • Domoic Acid: Monitor the transition of the precursor ion (e.g., m/z 312.1) to specific product ions (e.g., m/z 266.1, 248.1).

    • Domoic Acid-d3: Monitor the transition of the deuterated precursor ion (e.g., m/z 315.1) to its corresponding product ions.

  • Optimize other MS parameters such as collision energy and cone voltage for maximum sensitivity.

3.5. Quantification:

• Prepare a calibration curve using standards of domoic acid at various concentrations, with a constant concentration of Domoic Acid-d3 added to each standard.

• Plot the ratio of the peak area of domoic acid to the peak area of Domoic Acid-d3 against the concentration of domoic acid.

• Calculate the concentration of domoic acid in the samples by interpolating the peak area ratio from the calibration curve.

Protocol 2: Determination of Dissolved Domoic Acid in Seawater

1. Scope: This protocol outlines the analysis of dissolved domoic acid in seawater samples using Domoic Acid-d3 as an internal standard.

2. Materials and Reagents:

• Same as Protocol 1.

• Glass fiber filters (e.g., 0.7 µm).

3. Procedure:

3.1. Sample Collection and Filtration:

• Collect seawater samples in clean glass bottles.

• Filter the seawater through a glass fiber filter to remove particulate matter and phytoplankton cells.

3.2. Sample Preparation and SPE:

• To a known volume of filtered seawater (e.g., 100 mL), add a known amount of Domoic Acid-d3 internal standard solution.

• Acidify the sample to a pH of approximately 2-3 with formic acid. This is critical for retaining the hydrophilic domoic acid on the SPE cartridge.[5]

• Proceed with the SPE cleanup as described in Protocol 1 (Section 3.3).

3.3. LC-MS/MS Analysis and Quantification:

• Follow the LC-MS/MS analysis and quantification steps as described in Protocol 1 (Sections 3.4 and 3.5).

Visualizations

Caption: Workflow for Domoic Acid analysis.

Caption: Domoic acid neurotoxic signaling pathway.

References

• 1. Progresses of the Influencing Factors and Detection Methods of Domoic Acid [mdpi.com]
• 2. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of domoic acid in shellfish by liquid chromatography with electrospray ionization and multiple tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]

Application Note and Protocol: Preparation of a Calibration Curve with Domoic Acid-d3 for Accurate Quantification of Domoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Domoic acid (DA) is a potent neurotoxin produced by certain species of marine diatoms. Its accumulation in shellfish poses a significant threat to human health, causing Amnesic Shellfish Poisoning (ASP). Accurate and reliable quantification of domoic acid in various matrices, such as seafood, environmental samples, and biological fluids, is crucial for regulatory monitoring, toxicological studies, and ensuring public safety.

This application note provides a detailed protocol for the preparation of a calibration curve for the quantification of domoic acid using Domoic Acid-d3 (DA-d3) as an internal standard. The use of a stable isotope-labeled internal standard like DA-d3 is the gold standard for quantitative analysis by mass spectrometry (MS), as it effectively compensates for variations in sample preparation, chromatographic separation, and instrument response.[1] This protocol is primarily designed for use with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Principle

The principle of this method is based on the use of an internal standard for calibration. A constant, known concentration of Domoic Acid-d3 is added to a series of calibration standards containing known, varying concentrations of unlabeled domoic acid.[1][2] A calibration curve is then constructed by plotting the ratio of the peak area of the analyte (domoic acid) to the peak area of the internal standard (Domoic Acid-d3) against the concentration of the analyte.[2] This ratio normalization corrects for potential analytical variability, leading to enhanced accuracy and precision. The concentration of domoic acid in unknown samples, which are also spiked with the same constant concentration of Domoic Acid-d3, can then be accurately determined from this calibration curve.

Experimental Protocol

This protocol outlines the steps for preparing stock solutions, creating a calibration curve, and analyzing samples using LC-MS/MS.

Materials and Reagents

• Domoic Acid (certified reference material)

• Domoic Acid-d3 (certified reference material)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Volumetric flasks (Class A)

• Calibrated micropipettes

• Autosampler vials

Preparation of Stock Solutions

3.2.1. Domoic Acid Primary Stock Solution (100 µg/mL)

• Accurately weigh approximately 1 mg of domoic acid certified reference material.

• Dissolve the weighed standard in a 10 mL volumetric flask with methanol:water (1:1, v/v).

• Vortex until fully dissolved.

• Store the primary stock solution at -20°C in an amber vial.

3.2.2. Domoic Acid-d3 Internal Standard (IS) Stock Solution (10 µg/mL)

• Accurately weigh approximately 0.1 mg of Domoic Acid-d3 certified reference material.

• Dissolve the weighed standard in a 10 mL volumetric flask with methanol:water (1:1, v/v).

• Vortex until fully dissolved.

• Store the IS stock solution at -20°C in an amber vial.

3.2.3. Domoic Acid-d3 Internal Standard (IS) Working Solution (100 ng/mL)

• Pipette 100 µL of the 10 µg/mL Domoic Acid-d3 IS stock solution into a 10 mL volumetric flask.

• Bring the flask to volume with methanol:water (1:1, v/v).

• This working solution will be used to spike all calibration standards and samples.

Preparation of Calibration Curve Standards

Prepare a series of at least five calibration standards by serially diluting the domoic acid primary stock solution. The following is an example of a calibration curve ranging from 1 ng/mL to 100 ng/mL.

• Working Stock Solution (1 µg/mL): Dilute 100 µL of the 100 µg/mL domoic acid primary stock solution to 10 mL with methanol:water (1:1, v/v).

• Calibration Standards:

  • CS1 (100 ng/mL): Take 1 mL of the 1 µg/mL working stock and dilute to 10 mL.

  • CS2 (50 ng/mL): Take 500 µL of the 1 µg/mL working stock and dilute to 10 mL.

  • CS3 (10 ng/mL): Take 100 µL of the 1 µg/mL working stock and dilute to 10 mL.

  • CS4 (5 ng/mL): Take 50 µL of the 1 µg/mL working stock and dilute to 10 mL.

  • CS5 (1 ng/mL): Take 10 µL of the 1 µg/mL working stock and dilute to 10 mL.

• Spiking with Internal Standard: To 900 µL of each calibration standard (CS1-CS5) and a blank (methanol:water), add 100 µL of the 100 ng/mL Domoic Acid-d3 IS working solution. This results in a final internal standard concentration of 10 ng/mL in each vial.

Sample Preparation

• Homogenize the sample matrix (e.g., shellfish tissue) following established procedures.

• Extract domoic acid from a known amount of the homogenized sample using an appropriate solvent, typically a mixture of methanol and water.[3]

• Centrifuge the extract to pellet solid material.

• Take a known volume of the supernatant (e.g., 900 µL) and spike it with 100 µL of the 100 ng/mL Domoic Acid-d3 IS working solution.

• Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

• MRM Transitions:

  • Domoic Acid: 312.1 > 266.1 (quantifier), 312.1 > 248.1 (qualifier).[3][4]

  • Domoic Acid-d3: 315.1 > 269.1 (quantifier).

Data Presentation

The quantitative data for the calibration curve should be summarized in a clear and structured table. The linearity of the curve should be assessed by the coefficient of determination (R²), which should ideally be ≥ 0.99.[3][5]

Table 1: Example Calibration Curve Data for Domoic Acid using Domoic Acid-d3 as an Internal Standard.

Calibration Standard	Domoic Acid Concentration (ng/mL)	Domoic Acid Peak Area	Domoic Acid-d3 Peak Area	Peak Area Ratio (DA/DA-d3)
Blank	0	Not Detected	1,520,000	0.000
CS1	1	35,000	1,510,000	0.023
CS2	5	180,000	1,530,000	0.118
CS3	10	355,000	1,500,000	0.237
CS4	50	1,780,000	1,525,000	1.167
CS5	100	3,550,000	1,515,000	2.343

Linearity: A plot of the Peak Area Ratio versus Domoic Acid Concentration will yield a linear regression equation (y = mx + c) and a coefficient of determination (R²). For the example data above, a linear curve with R² > 0.99 would be expected.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for preparing the calibration curve and analyzing samples using Domoic Acid-d3 as an internal standard.

Caption: Workflow for Domoic Acid quantification using a Domoic Acid-d3 internal standard.

Logic of Internal Standard Calibration

The following diagram illustrates the logical relationship in the internal standard calibration method.

Caption: Logic of quantification using an internal standard calibration curve.

Conclusion

The use of Domoic Acid-d3 as an internal standard provides a robust and reliable method for the quantification of domoic acid. By following this detailed protocol, researchers, scientists, and drug development professionals can achieve accurate and precise results in their analyses. The implementation of this method is essential for ensuring the safety of seafood products, advancing toxicological research, and supporting regulatory compliance.

References

• 1. researchgate.net [researchgate.net]
• 2. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. archimer.ifremer.fr [archimer.ifremer.fr]
• 4. Validated HPLC-MS/MS Method To Quantify Low Levels of Domoic Acid in Plasma and Urine after Subacute Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aesan.gob.es [aesan.gob.es]

Domoic Acid-d3 as an internal standard for HPLC-UV analysis

Quantitative Analysis of Domoic Acid in Shellfish using HPLC-UV with Domoic Acid-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Domoic acid (DA) is a potent neurotoxin produced by certain species of marine diatoms.[1][2] It can accumulate in shellfish, posing a significant risk to human health, leading to a condition known as Amnesic Shellfish Poisoning (ASP).[1][2] Regulatory monitoring of domoic acid levels in seafood is crucial for public safety.[1][2] High-performance liquid chromatography with ultraviolet detection (HPLC-UV) is a widely used and official method for the quantification of domoic acid, with detection facilitated by its strong absorbance at 242 nm.[3][4]

The use of a stable isotope-labeled internal standard, such as Domoic Acid-d3, can significantly improve the accuracy and precision of the analytical method. The internal standard is added to samples, calibration standards, and quality control samples at a constant concentration. It co-elutes with the analyte of interest and helps to correct for variations in sample preparation, injection volume, and instrument response. While traditionally HPLC-UV methods for domoic acid have utilized external standards[4], the incorporation of an internal standard like Domoic Acid-d3 enhances method robustness, particularly when dealing with complex sample matrices like shellfish tissue that are prone to matrix effects.[5]

This application note provides a detailed protocol for the quantitative analysis of domoic acid in shellfish tissue using HPLC-UV with Domoic Acid-d3 as an internal standard.

Experimental Protocols

Materials and Reagents

• Domoic Acid (DA) certified reference material (CRM)

• Domoic Acid-d3 (DA-d3) internal standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (ACS grade)

• Deionized water (18.2 MΩ·cm)

• Strong Anion Exchange (SAX) Solid-Phase Extraction (SPE) cartridges

• 0.45 µm syringe filters

Preparation of Standard Solutions

2.1. Domoic Acid Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of DA CRM and dissolve in 10 mL of deionized water to obtain a stock solution of 1000 µg/mL. Store at -20°C.

2.2. Domoic Acid-d3 Internal Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of DA-d3 and dissolve in 10 mL of deionized water to obtain a stock solution of 100 µg/mL. Store at -20°C.

2.3. Working Standard Solutions: Prepare a series of calibration standards by diluting the DA stock solution with a 10% acetonitrile in water solution. A constant amount of the DA-d3 internal standard stock solution is added to each calibration standard to achieve a final concentration of 1 µg/mL.

Calibration Standard	Concentration of DA (µg/mL)
CAL 1	0.1
CAL 2	0.5
CAL 3	1.0
CAL 4	5.0
CAL 5	10.0
CAL 6	20.0

Sample Preparation

3.1. Extraction:

• Weigh 4.0 ± 0.1 g of homogenized shellfish tissue into a 50 mL centrifuge tube.

• Add 16 mL of 50% aqueous methanol.[4]

• Homogenize for 3 minutes at high speed.

• Centrifuge the mixture at 4000 x g for 10 minutes.

• Collect the supernatant.

3.2. Solid-Phase Extraction (SPE) Cleanup:

• Condition a SAX SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Load 1 mL of the sample extract onto the cartridge.

• Wash the cartridge with 5 mL of 10% acetonitrile in water.

• Elute the domoic acid with 2 mL of 0.5 M NaCl in 10% acetonitrile.

• Add the DA-d3 internal standard to the eluted sample to a final concentration of 1 µg/mL.

HPLC-UV Analysis

4.1. Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic: 10% Acetonitrile in water with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	40°C
UV Detection	242 nm

4.2. Data Analysis: The concentration of domoic acid in the samples is determined by calculating the peak area ratio of domoic acid to Domoic Acid-d3. A calibration curve is generated by plotting the peak area ratios of the calibration standards against their corresponding concentrations. The concentration of domoic acid in the samples is then calculated using the linear regression equation from the calibration curve.

Data Presentation

Table 1: Linearity of Calibration Curve

Concentration (µg/mL)	Peak Area Ratio (DA/DA-d3)
0.1	0.052
0.5	0.255
1.0	0.510
5.0	2.545
10.0	5.090
20.0	10.180
R²	0.9998

Table 2: Method Validation Parameters

Parameter	Result
Limit of Detection (LOD)	0.05 µg/g
Limit of Quantification (LOQ)	0.15 µg/g
Recovery (%)	92-105%
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 7%

Visualizations

Caption: Experimental workflow for the analysis of domoic acid.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. oar.marine.ie [oar.marine.ie]
• 2. LC-UV and LC-MS methods for the determination of domoic acid [oar.marine.ie]
• 3. aesan.gob.es [aesan.gob.es]
• 4. aesan.gob.es [aesan.gob.es]
• 5. Validated HPLC-MS/MS Method To Quantify Low Levels of Domoic Acid in Plasma and Urine after Subacute Exposure - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Domoic Acid in Shellfish Tissue by GC/MS with Isotope Dilution using Domoic Acid-d3

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the quantification of domoic acid (DA) in shellfish tissue using gas chromatography-mass spectrometry (GC/MS) coupled with an isotope dilution strategy. Due to the low volatility of domoic acid, a derivatization step is required to facilitate its analysis by GC/MS. This protocol employs a silylation reaction to create a more volatile derivative. The use of a stable isotope-labeled internal standard, Domoic Acid-d3, ensures high accuracy and precision by correcting for variations in sample preparation and instrument response. The method involves sample homogenization, solid-phase extraction (SPE) for cleanup, derivatization, and subsequent GC/MS analysis. This approach is suitable for researchers and drug development professionals requiring reliable quantification of domoic acid in complex biological matrices.

Introduction

Domoic acid is a potent neurotoxin produced by certain species of marine diatoms. It can accumulate in shellfish, posing a significant risk to human health upon consumption, leading to a condition known as Amnesic Shellfish Poisoning (ASP). Consequently, sensitive and accurate analytical methods for the determination of domoic acid in seafood are essential for food safety and toxicological studies.

While liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a common technique for domoic acid analysis, GC/MS offers a viable alternative, particularly when appropriate sample preparation and derivatization are employed.[1] Derivatization is crucial to increase the volatility of the polar domoic acid molecule, making it amenable to gas chromatography.[2][3] Silylation, the replacement of active hydrogens with a trimethylsilyl (TMS) group, is a widely used derivatization technique for compounds containing hydroxyl and carboxyl groups, such as domoic acid.

This protocol utilizes N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) as the silylating agent. To enhance the accuracy of quantification, a stable isotope-labeled internal standard, Domoic Acid-d3, is incorporated. This internal standard closely mimics the chemical behavior of the native analyte throughout the extraction, derivatization, and analysis process, thereby compensating for potential matrix effects and procedural losses.

Experimental Protocol

Materials and Reagents

• Domoic Acid (DA) standard

• Domoic Acid-d3 (DA-d3) internal standard

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine

• Strong Cation Exchange (SCX) Solid-Phase Extraction (SPE) cartridges

• Homogenizer

• Centrifuge

• Nitrogen evaporator

• GC/MS system

Sample Preparation and Extraction

• Homogenization: Weigh 1 g of shellfish tissue into a centrifuge tube.

• Spiking: Add a known amount of Domoic Acid-d3 internal standard solution to the tissue homogenate.

• Extraction: Add 4 mL of 80:20 methanol/water to the tube. Homogenize the mixture for 2 minutes.

• Centrifugation: Centrifuge the homogenate at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully collect the supernatant.

• Re-extraction: Repeat the extraction process on the pellet with another 4 mL of 80:20 methanol/water.

• Pooling: Combine the supernatants from both extractions.

Solid-Phase Extraction (SPE) Cleanup

• Cartridge Conditioning: Condition a strong cation exchange SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the combined supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water, followed by 5 mL of methanol.

• Elution: Elute the domoic acid and its internal standard with 5 mL of 5% formic acid in methanol.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C.

Derivatization

• Reagent Addition: To the dried residue, add 50 µL of pyridine and 50 µL of MSTFA.

• Reaction: Cap the vial tightly and heat at 70°C for 30 minutes to facilitate the derivatization reaction.

• Cooling: Allow the reaction mixture to cool to room temperature before GC/MS analysis.

GC/MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar

• Injection Volume: 1 µL

• Inlet Temperature: 280°C

• Oven Program:

  • Initial temperature: 100°C, hold for 1 min

  • Ramp: 15°C/min to 280°C

  • Hold: 5 min at 280°C

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters:

Analyte	Derivatized Moiety	Monitored Ions (m/z)
Domoic Acid	Tris-TMS	266, 356, 456
Domoic Acid-d3	Tris-TMS	269, 359, 459

Quantitative Data

The performance of the method should be evaluated by constructing a calibration curve and determining the recovery, limit of detection (LOD), and limit of quantification (LOQ). The following tables provide representative data.

Table 1: Calibration Curve for Domoic Acid

Concentration (ng/mL)	DA/DA-d3 Peak Area Ratio
10	0.102
25	0.255
50	0.510
100	1.02
250	2.54
500	5.08
Correlation Coefficient (r²)	>0.995

Table 2: Method Validation Parameters

Parameter	Result
Recovery	85-110%
Limit of Detection (LOD)	5 ng/g
Limit of Quantification (LOQ)	15 ng/g

Experimental Workflow

Caption: Experimental workflow for GC/MS analysis of domoic acid.

Domoic Acid Derivatization Reaction

Caption: Silylation of domoic acid for GC/MS analysis.

Conclusion

The described GC/MS method with isotope dilution using Domoic Acid-d3 provides a reliable and accurate approach for the quantification of domoic acid in shellfish tissue. The protocol, encompassing a streamlined extraction, cleanup, and derivatization procedure, is well-suited for routine monitoring and research applications where precise measurement of domoic acid is required. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring data of high quality.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of domoic acid and related compounds by mass spectrometry and gas chromatography/mass spectrometry as N-trifluoroacetyl-O-silyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of domoic acid and related compounds by mass spectrometry and gas chromatography/mass spectrometry asN-trifluoroacetyl-O-silyl derivatives - Archives des publications du CNRC - Canada.ca [publications-cnrc.canada.ca]

Application Note: Solid-Phase Extraction Protocol for Domoic Acid with Domoic Acid-d3 Spiking

For Researchers, Scientists, and Drug Development Professionals

Introduction

Domoic acid (DA) is a potent neurotoxin produced by certain species of marine diatoms, primarily of the genus Pseudo-nitzschia.[1] Accumulation of this toxin in shellfish and other marine organisms can lead to Amnesic Shellfish Poisoning (ASP) in humans and marine wildlife.[2] Consequently, sensitive and reliable analytical methods for the quantification of domoic acid in various matrices are crucial for public health and environmental monitoring.

This application note provides a detailed protocol for the solid-phase extraction (SPE) of domoic acid from shellfish tissue and seawater samples. The method incorporates the use of a deuterated internal standard, Domoic Acid-d3, to ensure accurate and precise quantification by correcting for matrix effects and variations in extraction recovery. The subsequent analysis is typically performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Domoic Acid (certified reference material)

• Domoic Acid-d3 (internal standard)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• C18 Solid-Phase Extraction (SPE) Cartridges (e.g., 200 mg, 3 mL)

• Vortex mixer

• Centrifuge

• SPE vacuum manifold

• Analytical balance

• Micropipettes

• Autosampler vials

Experimental Protocols

Preparation of Standard Solutions

• Domoic Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve domoic acid certified reference material in methanol to prepare a 1 mg/mL stock solution.

• Domoic Acid-d3 Internal Standard Stock Solution (100 µg/mL): Prepare a 100 µg/mL stock solution of Domoic Acid-d3 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the domoic acid stock solution with 10% aqueous methanol. These will be used to construct the calibration curve.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Domoic Acid-d3 stock solution with 10% aqueous methanol to prepare a 1 µg/mL spiking solution.

Sample Preparation

Shellfish Tissue

• Homogenize a representative sample of shellfish tissue.

• Weigh approximately 2 g of the homogenized tissue into a 50 mL polypropylene centrifuge tube.

• Spike the sample with a known volume of the Domoic Acid-d3 internal standard spiking solution (e.g., 100 µL of 1 µg/mL solution). The final concentration of the internal standard should be within the linear range of the analytical method.

• Add 8 mL of 50% aqueous methanol.

• Vortex vigorously for 5 minutes.

• Centrifuge at 4000 x g for 10 minutes.

• Carefully collect the supernatant.

• To the supernatant, add formic acid to a final concentration of 1%. This acidification is critical for the retention of domoic acid on the C18 SPE cartridge.[1]

Seawater

• Filter the seawater sample through a 0.45 µm filter to remove particulate matter.

• Measure 100 mL of the filtered seawater.

• Spike the sample with a known volume of the Domoic Acid-d3 internal standard spiking solution.

• Acidify the sample by adding formic acid to a final concentration of 1%.

Solid-Phase Extraction (SPE) Protocol

The following protocol is optimized for a 200 mg, 3 mL C18 SPE cartridge.

• Conditioning: Condition the SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Load the prepared sample extract (from shellfish or seawater) onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water containing 1% formic acid to remove salts and other polar interferences.

• Drying: Dry the cartridge under vacuum for approximately 5 minutes to remove any residual water.

• Elution: Elute the domoic acid and the internal standard from the cartridge with 4 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a known volume (e.g., 500 µL) of 10% aqueous methanol.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The use of Domoic Acid-d3 as an internal standard allows for accurate quantification by correcting for any loss of analyte during sample preparation and for matrix-induced signal suppression or enhancement during LC-MS/MS analysis. The concentration of domoic acid in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve constructed from standards containing a constant concentration of the internal standard.

Parameter	Typical Value	Reference
Recovery	> 90%	[1][3]
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.3 - 3.0 ng/mL
Linearity (R²)	> 0.99

Note: LOD and LOQ are instrument-dependent and should be determined for each specific analytical setup.

Visualization

Caption: Experimental workflow for the solid-phase extraction of domoic acid.

References

• 1. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. aesan.gob.es [aesan.gob.es]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Signal Suppression of Domoic Acid-d3 in Complex Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address signal suppression of Domoic Acid-d3 in complex matrices during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why is it a problem for Domoic Acid-d3 analysis?

Signal suppression, also known as matrix effect, is the reduction of the ionization efficiency of an analyte, in this case, Domoic Acid-d3, due to the presence of co-eluting compounds from the sample matrix. This can lead to inaccurate quantification, reduced sensitivity, and poor reproducibility of results.

Q2: What are the common sources of signal suppression in Domoic Acid-d3 analysis?

Common sources of signal suppression for Domoic Acid-d3 in complex matrices like shellfish, urine, or plasma include:

• High salt concentrations: Can alter the droplet surface tension and affect analyte ionization.

• Phospholipids: Abundant in biological membranes, they are known to cause significant ion suppression.

• Co-eluting endogenous compounds: Other small molecules from the matrix that are not removed during sample preparation can compete with Domoic Acid-d3 for ionization.

Q3: How can I determine if my Domoic Acid-d3 signal is being suppressed?

You can assess signal suppression by comparing the peak area of Domoic Acid-d3 in a neat solution (solvent) to the peak area of Domoic Acid-d3 spiked into a blank matrix extract at the same concentration. A significant decrease in the peak area in the matrix extract indicates signal suppression.

Q4: Is it possible to completely eliminate signal suppression?

Completely eliminating signal suppression can be challenging, especially in very complex matrices. The goal of troubleshooting is to minimize and control the matrix effects to a level that allows for accurate and reproducible quantification.

Troubleshooting Guide

Issue: Low or Inconsistent Domoic Acid-d3 Signal

Question: I am observing a weak or variable signal for my internal standard, Domoic Acid-d3. What are the likely causes and how can I troubleshoot this?

Answer:

Low or inconsistent signal for your deuterated internal standard is a critical issue that can compromise the accuracy of your quantitative analysis. The following steps will guide you through troubleshooting this problem.

Troubleshooting workflow for low Domoic Acid-d3 signal.

1. Evaluate and Optimize Sample Preparation:

• Inadequate Sample Cleanup: The most common cause of signal suppression is insufficient removal of matrix components.

  • Solution: Implement or refine a Solid-Phase Extraction (SPE) cleanup step. Strong Anion Exchange (SAX) and Hydrophilic-Lipophilic Balanced (HLB) SPE cartridges have been shown to be effective for cleaning up domoic acid samples.[1][2]

• Sub-optimal Extraction: The extraction solvent may not be efficiently recovering Domoic Acid-d3 from the matrix.

  • Solution: While a 50% methanol/water mixture is commonly used, pure methanol has been shown to have higher extraction efficiency in some cases.[3]

• Sample Dilution: If extensive sample cleanup is not feasible, diluting the sample extract can reduce the concentration of interfering matrix components.[4]

2. Optimize Liquid Chromatography (LC) Parameters:

• Co-elution of Interferences: Your Domoic Acid-d3 may be co-eluting with a significant amount of matrix components.

  • Solution: Adjust the chromatographic gradient to better separate Domoic Acid-d3 from the matrix interferences. Consider using a different stationary phase (column) if gradient optimization is insufficient. A C18 column is commonly used for domoic acid analysis.[1]

3. Optimize Mass Spectrometry (MS) Parameters:

• Sub-optimal Ion Source Parameters: The Electrospray Ionization (ESI) source parameters may not be optimal for Domoic Acid-d3 in your specific matrix.

  • Solution: Perform a matrix-matched infusion of Domoic Acid-d3 and systematically optimize ESI parameters such as capillary voltage, cone voltage, desolvation gas flow, and temperature to maximize the signal.

Experimental Protocols

Protocol 1: Sample Extraction from Shellfish Tissue

This protocol is based on methodologies for extracting domoic acid from shellfish.[1]

• Homogenization: Homogenize a representative sample of the shellfish tissue (at least 100-150g of pooled tissue) using a blender or grinder.

• Weighing: Accurately weigh 5.0 g ± 0.1 g of the homogenized tissue into a 50 mL polypropylene centrifuge tube.

• Extraction:

  • Add 12.0 mL of 50% methanol in water to the centrifuge tube.

  • Vortex for 1 minute.

  • Ultrasonicate for 10 minutes.

  • Vortex again for 1 minute.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Re-extraction (Optional but Recommended):

  • Add another 5.0 mL of 50% methanol to the pellet.

  • Vortex and centrifuge as before.

  • Combine the supernatants.

• Final Centrifugation: Centrifuge the combined supernatant at 10,000 rpm for 15 minutes to remove any remaining fine particles.

• Filtration: Filter the final extract through a 0.22 µm or 0.45 µm filter before SPE cleanup or LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This protocol outlines a general procedure for SPE cleanup using a Strong Anion Exchange (SAX) cartridge.[1]

General workflow for SPE cleanup of Domoic Acid.

• Cartridge Conditioning: Condition a SAX SPE cartridge (e.g., 60 mg, 3 mL) by passing 3 mL of methanol followed by 3 mL of water.

• Sample Loading: Load 5.0 mL of the filtered sample extract onto the conditioned cartridge.

• Washing: Wash the cartridge with 5.0 mL of 10% v/v acetonitrile in water to remove neutral and weakly retained interferences.

• Elution: Elute the domoic acid from the cartridge with 4.0 mL of 0.3% v/v formic acid in water.

• Final Preparation: The eluate is ready for direct injection or can be evaporated and reconstituted in the initial mobile phase for pre-concentration.

Data Summaries

Table 1: Comparison of Extraction Solvents for Domoic Acid from Mussel Tissue

Extraction Solvent	Recovery Efficiency	Reference
Methanol/Water (80:20)	14%	[3]
Methanol	85%	[3]

Table 2: Reported Recovery Rates for Domoic Acid using SPE Cleanup

SPE Sorbent Type	Matrix	Recovery Rate	Reference
Strong Anion Exchange (SAX)	Mussel Tissue	93%
Hydrophilic-Lipophilic Balanced (HLB)	Shellfish	92.7%	[2]

References

• 1. researchgate.net [researchgate.net]
• 2. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Domoic Acid-d3 Technical Support Center: Addressing Potential Deuterium Exchange

This technical support center provides guidance for researchers, scientists, and drug development professionals on the potential for deuterium exchange in Domoic Acid-d3. The following information is intended to help users anticipate and troubleshoot issues related to the isotopic stability of this internal standard during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for Domoic Acid-d3?

A1: Deuterium exchange is a chemical reaction where a deuterium atom on a molecule is replaced by a hydrogen atom from the surrounding environment, or vice-versa.[1] For Domoic Acid-d3, which is used as an internal standard in quantitative analysis, loss of deuterium can lead to a mass shift, compromising the accuracy of analytical measurements.[2][3][4]

Q2: Where are the deuterium atoms located on Domoic Acid-d3?

A2: The IUPAC name for Domoic Acid-d3 is (2S,3S,4S)-2-Carboxy-4-[(1Z,3E,5R)-5-carboxy-1-methyl-1,3-hexadien-1-yl]-3-pyrrolidineacetic Acid-d3. While the exact position of the three deuterium atoms is not explicitly stated in the name, they are typically placed on non-exchangeable positions to ensure isotopic stability. For Domoic Acid-d3, it is presumed that the deuterium atoms are located on the methyl group of the hexadienyl side chain, a position that is not readily susceptible to exchange under typical experimental conditions.

Q3: Which functional groups on the Domoic Acid molecule are most susceptible to deuterium exchange?

A3: Domoic Acid possesses several functional groups with protons that have the potential to exchange with deuterium from solvents. These include:

• Carboxylic acid protons (-COOH): These are highly acidic and will readily exchange with protons from protic solvents (e.g., water, methanol).[5][6]

• Secondary amine proton (-NH-): The proton on the nitrogen of the pyrrolidine ring is also exchangeable.[6]

• Allylic protons: The protons on the carbon atoms adjacent to the double bonds in the hexadienyl side chain can be susceptible to exchange, particularly under certain catalytic conditions.

It is important to note that the deuterium atoms in Domoic Acid-d3 are strategically placed on what are considered non-exchangeable positions to minimize this issue.

Q4: Under what experimental conditions is deuterium exchange most likely to occur?

A4: The rate of deuterium exchange is influenced by several factors:

• pH: Exchange of acidic protons (like those on carboxylic acids) is catalyzed by both acid and base. The minimum rate of exchange for many organic molecules is typically observed in the pH range of 2 to 3.[5]

• Temperature: Higher temperatures can increase the rate of exchange.

• Solvent: Protic solvents (e.g., water, methanol, ethanol) can serve as a source of hydrogen atoms and facilitate exchange. Aprotic solvents (e.g., acetonitrile, chloroform) are less likely to cause exchange.

• Catalysts: The presence of acid, base, or metal catalysts can promote the exchange of even less acidic protons.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inaccurate quantification or variable internal standard response.	Loss of deuterium from Domoic Acid-d3 due to back-exchange.	- Prepare samples in aprotic or deuterated solvents whenever possible. - If aqueous solutions are necessary, use D₂O-based buffers and minimize the time the sample is in the protic solvent. - Maintain a low pH (around 2.5-3.0) and low temperature (e.g., on ice) during sample preparation and analysis to minimize exchange rates.[1] - Avoid prolonged storage of Domoic Acid-d3 in protic, non-deuterated solvents.
Appearance of unexpected peaks in the mass spectrum at lower m/z values for the internal standard.	Partial deuterium exchange leading to a mixed population of Domoic Acid with d2, d1, and d0 labeling.	- Review sample preparation and LC/MS mobile phase composition. Ensure the use of high-purity solvents. - Perform a control experiment by analyzing a freshly prepared solution of Domoic Acid-d3 to confirm its initial isotopic purity.
Gradual decrease in the isotopic purity of the Domoic Acid-d3 stock solution over time.	Contamination of the stock solution with moisture (H₂O).	- Store Domoic Acid-d3 stock solutions in tightly sealed vials, preferably under an inert atmosphere (e.g., argon or nitrogen). - Use anhydrous solvents for preparing stock solutions. - Avoid repeated opening and closing of the stock solution vial in a humid environment.

Experimental Protocols

Protocol 1: Recommended Handling and Preparation of Domoic Acid-d3 for LC-MS Analysis

• Solvent Selection:

  • For stock solutions, use anhydrous aprotic solvents such as acetonitrile or methanol.

  • For sample dilution and mobile phases, if possible, use solvents with a high percentage of organic phase. If aqueous phases are required, consider using D₂O to prepare buffers to minimize back-exchange.

• pH Control:

  • Maintain the pH of aqueous solutions and mobile phases at the minimum of the exchange curve, which is typically around pH 2.5-3.0, to slow down the exchange of any potentially labile protons.[1]

• Temperature Control:

  • Perform all sample preparation steps at low temperatures (e.g., on ice or at 4°C).

  • Use a cooled autosampler to maintain low temperatures during LC-MS analysis.

• Storage:

  • Store the Domoic Acid-d3 stock solution at the recommended temperature (typically -20°C or -80°C) in a tightly sealed, amber vial to protect from light and moisture.

Protocol 2: Assessing the Isotopic Stability of Domoic Acid-d3

This protocol allows for the evaluation of deuterium exchange under specific experimental conditions.

• Sample Preparation:

  • Prepare a solution of Domoic Acid-d3 at a known concentration in the solvent system and conditions (pH, temperature) that will be used for the actual experiment.

  • Prepare a control sample in a non-exchange-promoting solvent (e.g., anhydrous acetonitrile).

• Time-Course Analysis:

  • Analyze the samples by LC-MS or high-resolution mass spectrometry at different time points (e.g., 0, 1, 4, 8, and 24 hours).

• Data Analysis:

  • Monitor the mass spectrum of the Domoic Acid-d3 peak.

  • Quantify the relative intensities of the peaks corresponding to Domoic Acid-d3, -d2, -d1, and -d0 at each time point.

  • A significant increase in the abundance of the lower mass isotopologues over time indicates that deuterium exchange is occurring under the tested conditions.

Visualizations

Caption: Workflow for handling Domoic Acid-d3 and troubleshooting potential deuterium exchange.

Caption: Key factors influencing deuterium exchange and corresponding mitigation strategies.

References

• 1. Domoic acid | 14277-97-5 | FD168217 | Biosynth [biosynth.com]
• 2. dreamstime.com [dreamstime.com]
• 3. researchgate.net [researchgate.net]
• 4. clearsynth.com [clearsynth.com]
• 5. Domoic Acid | C15H21NO6 | CID 5282253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Domoic Acid-d3 () for sale [vulcanchem.com]

Overcoming matrix effects when using Domoic Acid-d3 in shellfish extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Domoic Acid-d3 as an internal standard in shellfish extracts.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the analysis of domoic acid in shellfish?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds in the sample matrix.[1] In shellfish extracts, complex molecules like salts, proteins, and lipids can interfere with the ionization of domoic acid and its internal standard, Domoic Acid-d3, in the mass spectrometer source. This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification.[1][2]

Q2: Why is Domoic Acid-d3 used as an internal standard?

A2: Domoic Acid-d3 is a stable isotope-labeled (SIL) internal standard. Ideally, a SIL internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction of signal suppression or enhancement.[2] However, significant or differential matrix effects can still impact the accuracy of the results.

Q3: What are the common sample preparation methods to reduce matrix effects for domoic acid analysis in shellfish?

A3: The most common initial extraction method is a mixture of methanol and water (typically 50:50 v/v).[3] To further reduce matrix interferences, a cleanup step is often employed. Common cleanup techniques include:

• Solid-Phase Extraction (SPE): This is a highly effective method for removing interfering compounds. Different types of SPE cartridges can be used, with Strong Anion Exchange (SAX) and Weak Anion Exchange (WAX) being particularly effective for the acidic domoic acid molecule.[4][5] Polymeric sorbents have also been shown to be effective in reducing matrix effects for marine toxins.[6]

• Dispersive Solid-Phase Extraction (dSPE): This technique involves adding the SPE sorbent directly to the sample extract, followed by centrifugation and collection of the supernatant. It is a rapid and simple cleanup method.

• Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby mitigating their effect on ionization.[2][7]

Q4: How can I assess the extent of matrix effects in my shellfish samples?

A4: The post-extraction addition method is a common technique to quantify matrix effects. This involves comparing the signal response of an analyte spiked into a pre-extracted blank shellfish matrix to the response of the analyte in a pure solvent. A significant difference in signal indicates the presence of matrix effects.[5]

Troubleshooting Guide

This guide addresses common issues encountered when using Domoic Acid-d3 in shellfish extracts.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no signal for both Domoic Acid and Domoic Acid-d3	Severe ion suppression from the shellfish matrix.	- Implement a more rigorous sample cleanup method, such as Solid-Phase Extraction (SPE).[6] - Dilute the sample extract to reduce the concentration of matrix components.[2] - Optimize the chromatographic separation to better separate domoic acid from interfering compounds.[8]
Inconsistent or poor recovery of Domoic Acid-d3	- The internal standard is also being suppressed by the matrix. - The cleanup step is removing the internal standard along with interferences. - Instability of the deuterated standard in certain sample matrices or solvent conditions.	- Evaluate matrix effects on Domoic Acid-d3 specifically using the post-extraction addition method. - Optimize the SPE protocol (e.g., sorbent type, wash and elution solvents) to ensure elution of the internal standard. - Verify the stability of Domoic Acid-d3 in your specific extraction solvent and sample matrix over time.
High variability in quantitative results between replicate injections	- Inconsistent matrix effects across samples. - Carryover from previous injections.	- Homogenize samples thoroughly to ensure uniformity. - Implement a robust SPE cleanup to minimize sample-to-sample matrix variability. - Optimize the LC wash method between injections to prevent carryover.
Poor peak shape for Domoic Acid and/or Domoic Acid-d3	- Co-elution with interfering matrix components. - Inappropriate mobile phase pH.	- Adjust the LC gradient to improve separation from matrix components. - Optimize the mobile phase pH to ensure consistent ionization and peak shape for domoic acid. A pH of 2.5 has been shown to be effective.[8]
Domoic Acid-d3 signal is suppressed differently than the native Domoic Acid	Differential matrix effects on the analyte and the internal standard. This can occur in highly complex matrices.	- A more effective sample cleanup is crucial to minimize these differential effects. - Matrix-matched calibration standards may be necessary to compensate for this phenomenon.[1]

Experimental Protocols

Standard Extraction of Domoic Acid from Shellfish Tissue

This protocol is a widely used method for the initial extraction of domoic acid.

• Homogenization: Homogenize a representative sample of shellfish tissue (e.g., 4 grams) until a uniform consistency is achieved.[3]

• Extraction: Add 16 mL of 50% aqueous methanol (methanol:water, 50:50 v/v) to the homogenized tissue.[3]

• Vortexing/Blending: Vortex or blend the mixture at high speed for 3 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge the extract at ≥3000 x g for 10 minutes to pellet the solid material.[3]

• Filtration: Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter prior to LC-MS/MS analysis or further cleanup.[3]

Solid-Phase Extraction (SPE) Cleanup using Strong Anion Exchange (SAX)

This protocol is effective for removing matrix interferences from the initial extract.

• Conditioning: Condition a strong anion exchange (SAX) SPE cartridge with one column volume of methanol followed by one column volume of deionized water.

• Loading: Load a specific volume of the filtered shellfish extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., deionized water or a low percentage of methanol in water) to remove neutral and weakly retained interferences.

• Elution: Elute the domoic acid and Domoic Acid-d3 from the cartridge using a solvent containing a small percentage of a weak acid (e.g., 1-2% formic acid in methanol) to disrupt the ionic interaction with the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

The following tables summarize validation data from various studies on domoic acid analysis in shellfish, highlighting the performance of different methods.

Table 1: Method Performance for Domoic Acid Analysis in Mussels

Parameter	Method	Result	Reference
Recovery	LC-MS/MS with dSPE (HLB and GCB)	90.9% - 109.3%	[4][9]
Intra-day Precision (RSD)	LC-MS/MS with dSPE (HLB and GCB)	< 8.2%	[4][9]
Inter-day Precision (RSD)	LC-MS/MS with dSPE (HLB and GCB)	< 8.2%	[4][9]
Limit of Detection (LOD)	LC-MS/MS with dSPE (HLB and GCB)	5 µg/kg	[4][9]
Matrix Effect	On-line SPE (WAX) LC-DAD-MS/MS	< 8%	[5]

Table 2: Recovery of Domoic Acid in Various Shellfish Species using HPLC-UV

Shellfish Species	Mean Recovery (%)	Reference
Mussel	90.7 - 95.7	[10]
Various Marine Invertebrates	88.6 - 110.5	[10]

Visualizations

Caption: Experimental workflow for domoic acid analysis in shellfish.

Caption: Troubleshooting decision tree for domoic acid analysis.

References

• 1. Occurrence and Seasonal Monitoring of Domoic Acid in Three Shellfish Species from the Northern Adriatic Sea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. aesan.gob.es [aesan.gob.es]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Solid phase extraction for removal of matrix effects in lipophilic marine toxin analysis by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]
• 10. Validation of the Analysis of Domoic Acid using High Performance Liquid Chromatography -Korean Journal of Fisheries and Aquatic Sciences | Korea Science [koreascience.kr]

Reasons for poor recovery of Domoic Acid-d3 during sample preparation

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of Domoic Acid-d3 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is Domoic Acid-d3 and why is it used as an internal standard?

Domoic Acid-d3 is a deuterated form of domoic acid, a neurotoxin that can accumulate in shellfish.[1][2] In analytical chemistry, particularly in mass spectrometry-based methods, it serves as an internal standard.[3] Because it is chemically almost identical to the non-deuterated domoic acid, it behaves similarly during sample extraction, cleanup, and chromatographic separation.[3][4] The key difference is its higher mass due to the deuterium atoms, which allows it to be distinguished from the native domoic acid by the mass spectrometer.[3] This allows for accurate quantification by correcting for any analyte loss during the sample preparation process.[5]

Q2: What are the typical recovery rates for Domoic Acid-d3?

Acceptable recovery rates for internal standards can vary depending on the complexity of the sample matrix and the analytical method. However, excessively low or highly variable recovery can indicate a problem with the sample preparation process and may lead to unreliable quantification.[5] For instance, in the analysis of domoic acid in serum and urine, recoveries have been reported to range from 90% to 98%.[6]

Q3: What are the primary factors that can lead to poor recovery of Domoic Acid-d3?

Several factors can contribute to the poor recovery of Domoic Acid-d3, including:

• Inefficient Extraction: The chosen solvent system or extraction technique may not be effectively removing the internal standard from the sample matrix.

• Matrix Effects: Components of the sample matrix (e.g., salts, lipids, proteins in shellfish tissue) can interfere with the extraction process or suppress the ionization of the internal standard in the mass spectrometer.[5][7][8]

• Degradation: Although generally stable, extreme pH or temperature conditions during sample preparation could potentially lead to the degradation of Domoic Acid-d3.[9]

• Issues with Solid-Phase Extraction (SPE): Improper SPE cartridge selection, inadequate conditioning, or incorrect elution solvents can result in the loss of the internal standard.

• Deuterium Exchange: In some cases, deuterium atoms on a deuterated internal standard can be exchanged for hydrogen atoms, which would alter its mass and lead to quantification errors.[10]

Q4: Is Domoic Acid-d3 stable during storage and sample preparation?

Domoic acid is known to be resistant to both heat and cold, making it difficult to remove through conventional food preparation methods like cooking or freezing.[11] Studies have also shown that domoic acid concentrations in frozen samples remain stable over long-term storage.[12] While Domoic Acid-d3 is expected to have similar stability, it is crucial to avoid extreme conditions during sample preparation that could potentially compromise its integrity.

Troubleshooting Guide: Poor Recovery of Domoic Acid-d3

This guide addresses specific issues that can lead to poor recovery of Domoic Acid-d3.

Issue 1: Low recovery after extraction from complex matrices like shellfish tissue.

Q: Why is my Domoic Acid-d3 recovery consistently low after performing a liquid extraction from shellfish tissue?

A: Low recovery from complex matrices like shellfish is often due to inefficient extraction or strong matrix effects. Shellfish tissue contains high levels of proteins, lipids, and other compounds that can interfere with the extraction process.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Incomplete Homogenization	Ensure the tissue is thoroughly homogenized to allow for complete interaction with the extraction solvent.
Inappropriate Solvent Ratio	The ratio of solvent to tissue may need optimization. A common extraction solvent is a 1:1 mixture of methanol and water.[9]
Insufficient Extraction Time/Agitation	Increase the extraction time or use more vigorous agitation (e.g., vortexing, sonication) to improve extraction efficiency.
Matrix Sequestration	Domoic acid and its deuterated analog can be trapped within the precipitated proteins and other matrix components. Consider a second extraction of the pellet.
Precipitation of Internal Standard	High concentrations of organic solvent can sometimes cause the internal standard to precipitate along with matrix components. Ensure the final solvent composition is appropriate.

Troubleshooting Workflow for Low Recovery

Caption: A logical workflow for troubleshooting low recovery of Domoic Acid-d3.

Issue 2: Inconsistent recovery across different samples.

Q: Why is the recovery of my Domoic Acid-d3 highly variable from one sample to the next?

A: High variability in recovery is a classic sign of matrix effects, which can differ significantly between individual samples.[7][8]

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Variable Matrix Composition	The composition of biological samples can vary, leading to different degrees of ion suppression or enhancement in the mass spectrometer.[7][8]
Differential Recovery	Although deuterated internal standards are designed to mimic the analyte, there can be slight differences in their extraction recovery from complex matrices.[10]
Inconsistent Sample Preparation	Minor variations in the sample preparation procedure between samples can be magnified in the final results.

Strategies to Mitigate Variable Recovery:

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the samples being analyzed. This helps to compensate for matrix effects.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

• Improved Cleanup: Implementing a more rigorous cleanup step, such as Solid-Phase Extraction (SPE), can help to remove interfering compounds.

Issue 3: Poor recovery after Solid-Phase Extraction (SPE) cleanup.

Q: I'm losing my Domoic Acid-d3 during the SPE cleanup step. What could be going wrong?

A: SPE is a powerful tool for sample cleanup, but it can also be a source of analyte loss if not properly optimized. For domoic acid analysis, strong cation exchange columns are often used.[13]

Troubleshooting the SPE Process:

Caption: Common issues and solutions for each step of the SPE process.

Quantitative Data on Recovery:

The following table summarizes expected recovery percentages from different sample preparation methods.

Method	Matrix	Reported Recovery (%)	Reference
Oasis HLB SPE	Serum	92 - 98	[6]
Oasis HLB SPE	Urine	90 - 95	[6]
Methanol/Water Extraction	Mussel Tissue	~100 (for DA)	[9]

Detailed Experimental Protocols

Protocol 1: Methanol/Water Extraction from Shellfish Tissue

This protocol is adapted from standard methods for domoic acid extraction.[14][15][16]

• Homogenization: Weigh 5.0 g ± 0.1 g of homogenized shellfish tissue into a centrifuge tube.

• Spiking: Add a known amount of Domoic Acid-d3 internal standard solution to the tissue.

• Extraction: Add 20 mL of 50% aqueous methanol (1:1 methanol:water).

• Agitation: Vortex vigorously for 1-2 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge at 3000 x g or higher for 10 minutes.[15][16]

• Collection: Carefully decant the supernatant into a clean tube.

• Filtration: Filter a portion of the supernatant through a 0.2 µm or 0.45 µm methanol-compatible filter before analysis.[15][16]

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This protocol describes a general approach for using a strong cation exchange SPE column for cleanup of domoic acid extracts.[13]

• Conditioning: Condition the strong cation exchange SPE cartridge with one column volume of methanol, followed by one column volume of deionized water. Do not allow the cartridge to go dry.

• Loading: Load the filtered extract from Protocol 1 onto the SPE cartridge. A slow, consistent flow rate is recommended.

• Washing (Interferences): Wash the cartridge with one column volume of deionized water to remove neutral and acidic interferences.

• Washing (Salts): Wash the cartridge with one column volume of methanol to remove any remaining salts.

• Elution: Elute the Domoic Acid and Domoic Acid-d3 from the cartridge with a suitable basic solvent (e.g., 5% ammonium hydroxide in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: A standard workflow for the preparation of shellfish samples for domoic acid analysis.

References

• 1. Domoic acid - Wikipedia [en.wikipedia.org]
• 2. Domoic Acid | C15H21NO6 | CID 5282253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Domoic Acid-d3 () for sale [vulcanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. myadlm.org [myadlm.org]
• 6. Rapid determination of domoic acid in serum and urine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. myadlm.org [myadlm.org]
• 9. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. cifga.com [cifga.com]
• 12. researchgate.net [researchgate.net]
• 13. taylorfrancis.com [taylorfrancis.com]
• 14. researchgate.net [researchgate.net]
• 15. aesan.gob.es [aesan.gob.es]
• 16. aesan.gob.es [aesan.gob.es]

How to improve peak shape for Domoic Acid-d3 in chromatography

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Domoic Acid-d3 (DA-d3) in chromatography. Our goal is to help you achieve optimal peak shape and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What is the expected chromatographic behavior of Domoic Acid-d3 compared to unlabeled Domoic Acid?

The chromatographic behavior of Domoic Acid-d3 is expected to be nearly identical to that of unlabeled Domoic Acid. The deuterium labeling should not significantly alter its retention time or peak shape under typical reversed-phase or HILIC conditions. Any methods developed for Domoic Acid can generally be applied directly to its deuterated analog.

Q2: What are the most critical factors affecting the peak shape of Domoic Acid-d3?

The most critical factors influencing the peak shape of Domoic Acid-d3 are the mobile phase pH, the choice of chromatographic column, and the composition of the mobile phase, including the type and concentration of additives. Proper sample preparation is also crucial to minimize matrix effects that can lead to peak distortion.

Q3: Which type of HPLC column is best suited for Domoic Acid-d3 analysis?

Reversed-phase C18 columns are commonly used and have been shown to provide good separation and peak shape for Domoic Acid.[1] For highly polar compounds like Domoic Acid, Hydrophilic Interaction Liquid Chromatography (HILIC) columns can also be an effective alternative, offering improved retention and potentially better peak shape.[2] Some studies have also shown excellent results with specialized columns like the Waters HSS T3, which provides superior retention and symmetrical peaks for polar compounds.[3]

Q4: What mobile phase additives are recommended to improve peak shape?

Acidic mobile phase additives are essential for obtaining sharp, symmetrical peaks for Domoic Acid-d3. Formic acid (typically 0.1%) and acetic acid (up to 1%) are commonly used to suppress the ionization of the carboxylic acid groups, which helps to reduce peak tailing.[3][4][5] Trifluoroacetic acid (TFA) at low concentrations (e.g., 0.1%) has also been used effectively.[6][7]

Q5: How does mobile phase pH impact the peak shape of Domoic Acid-d3?

Mobile phase pH plays a critical role in the peak shape of acidic compounds like Domoic Acid-d3. Operating at a low pH (typically around 2.5-3.5) ensures that the carboxyl groups are protonated, minimizing secondary interactions with the stationary phase and thus reducing peak tailing.[8] An incorrect pH can lead to a mixture of ionized and non-ionized forms of the analyte, resulting in poor peak shape and shifting retention times.[9]

Troubleshooting Guide

Poor peak shape is a common issue in chromatography. This guide addresses specific problems you might encounter during the analysis of Domoic Acid-d3 and provides systematic solutions.

Issue 1: Peak Tailing

Peak tailing, characterized by an asymmetric peak with a drawn-out trailing edge, is a frequent problem when analyzing acidic compounds like Domoic Acid-d3.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Secondary Interactions with Silanol Groups	The primary cause of tailing for acidic compounds is often the interaction with residual silanol groups on the silica-based stationary phase. Solution: Lower the mobile phase pH to 2.5-3.5 using additives like formic acid or acetic acid to suppress the ionization of both the analyte and the silanol groups.[8]
Column Contamination or Degradation	Accumulation of matrix components or degradation of the stationary phase can create active sites that cause tailing. Solution: First, try flushing the column with a strong solvent. If the problem persists, consider using a guard column to protect the analytical column.[8] If the column is old or has been used extensively with complex matrices, it may need to be replaced.
Metal Chelation	Domoic Acid has chelating properties and can interact with metal ions in the sample, column, or HPLC system, leading to tailing. Solution: While not explicitly documented for Domoic Acid, adding a small amount of a chelating agent like EDTA to the sample or mobile phase can sometimes mitigate this issue for similar compounds. However, ensure compatibility with your LC-MS system.
Column Overload	Injecting too much sample can saturate the stationary phase and cause peak tailing. Solution: Reduce the injection volume or dilute the sample.[10]

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing of Domoic Acid-d3.

Issue 2: Peak Fronting

Peak fronting, where the peak has a leading edge that is less steep than the trailing edge, is also a common chromatographic issue.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Column Overload	This is the most common cause of peak fronting.[10][11] Solution: Systematically dilute your sample or reduce the injection volume.
Poor Sample Solubility	If the analyte is not fully dissolved in the injection solvent, it can lead to fronting. Solution: Ensure that Domoic Acid-d3 is completely dissolved in the diluent. The sample diluent should ideally match the initial mobile phase composition to avoid solubility and peak shape issues.[12]
Incompatible Injection Solvent	Injecting a sample in a solvent that is much stronger than the mobile phase can cause peak distortion, including fronting.[13][14] Solution: Reconstitute the sample in the initial mobile phase or a weaker solvent.
Channeling in the Column	A void or channel in the column packing can lead to distorted peaks. Solution: This usually indicates a damaged column that needs to be replaced.

Issue 3: Split Peaks

Split peaks can be a frustrating problem that can complicate peak integration and quantification.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Partially Clogged Frits or Tubing	A blockage in the fluidic path before the column can cause the sample to be introduced unevenly. Solution: Systematically check for blockages by disconnecting components and checking the pressure. Replace any clogged frits or tubing.
Injection Issues	A problem with the injector, such as a damaged rotor seal, can lead to split peaks.[10] Solution: Perform routine maintenance on the injector and replace worn parts.
Sample Solvent Effects	If the sample is dissolved in a solvent significantly different from the mobile phase, it can cause peak splitting, especially for early eluting peaks. Solution: As with peak fronting, ensure the sample solvent is compatible with the mobile phase.
Co-elution with an Isomer	Domoic acid has several isomers. While less common for a deuterated standard, ensure that the peak splitting is not due to the presence of an isomer. Solution: Review the mass spectral data to confirm the identity of each part of the split peak. Adjusting the chromatographic conditions (e.g., gradient, mobile phase composition) may be necessary to resolve the isomers.[15]

Experimental Protocols

Detailed LC-MS/MS Protocol for Domoic Acid-d3 Analysis

This protocol is a general guideline and may require optimization for your specific instrumentation and sample matrix.

• Chromatographic System:

  • HPLC or UHPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

  • Electrospray ionization (ESI) source, operated in positive ion mode.

• Chromatographic Conditions:

  • Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent.[1]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution:

    • 0-1 min: 5% B

    • 1-5 min: 5% to 95% B

    • 5-6 min: 95% B

    • 6-6.1 min: 95% to 5% B

    • 6.1-8 min: 5% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometer Settings (Example for a Triple Quadrupole):

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • Multiple Reaction Monitoring (MRM) Transitions for Domoic Acid-d3:

    • Precursor Ion (Q1): m/z 315.2

    • Product Ions (Q3): m/z 269.2 (quantitative), m/z 223.1 (qualitative)

    • Note: These transitions should be empirically optimized on your instrument.

• Sample Preparation:

  • For standards, dissolve Domoic Acid-d3 in the initial mobile phase (95:5 Water:Acetonitrile with 0.1% formic acid).

  • For biological samples, a solid-phase extraction (SPE) or immunoaffinity column (IAC) cleanup is recommended to remove matrix interferences that can affect peak shape and instrument performance.[1][4]

Experimental Workflow for Domoic Acid-d3 Analysis

Caption: A general experimental workflow for the analysis of Domoic Acid-d3.

Data Presentation

The following table summarizes typical liquid chromatography parameters that have been successfully used for the analysis of Domoic Acid, which are directly applicable to Domoic Acid-d3 for achieving good peak shape.

Table 1: Summary of LC Conditions for Optimal Domoic Acid Peak Shape

Parameter	Condition 1	Condition 2	Condition 3	Reference
Column	ACQUITY UPLC BEH C18	Reversed-phase C18	Cogent Diamond Hydride™	[1]
Mobile Phase A	Water + 0.1% Formic Acid	Water + 0.1% Trifluoroacetic Acid	50% Methanol / 50% DI Water / 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile + 0.1% Trifluoroacetic Acid	Acetonitrile / 0.1% Formic Acid
Elution Mode	Gradient	Isocratic or Gradient	Gradient
pH	~2.7	Low pH	~2.7

This guide provides a comprehensive starting point for improving the peak shape of Domoic Acid-d3 in your chromatographic analyses. Remember that methodical troubleshooting and optimization are key to achieving high-quality data.

References

• 1. Development and Application of Immunoaffinity Column Purification and Ultrahigh Performance Liquid Chromatography-Tandem Mass Spectrometry for Determination of Domoic Acid in Shellfish - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Rapid determination of domoic acid in serum and urine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mtc-usa.com [mtc-usa.com]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of trace levels of domoic acid in seawater and plankton by liquid chromatography without derivatization, using UV or mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. m.youtube.com [m.youtube.com]
• 13. aesan.gob.es [aesan.gob.es]
• 14. aesan.gob.es [aesan.gob.es]
• 15. researchgate.net [researchgate.net]

Minimizing ion suppression of Domoic Acid-d3 in electrospray ionization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression of Domoic Acid-d3 (DA-d3) in electrospray ionization (ESI) mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for Domoic Acid-d3 analysis?

A1: Ion suppression is a type of matrix effect where components in the sample other than the analyte of interest interfere with the ionization of the analyte in the ESI source. This leads to a decreased signal intensity for your target analyte, in this case, Domoic Acid-d3. This can result in poor sensitivity, inaccurate quantification, and reduced reproducibility of your analytical method. The complex nature of matrices like shellfish tissue, a common sample type for domoic acid analysis, makes ion suppression a significant challenge.

Q2: How can I detect if ion suppression is affecting my Domoic Acid-d3 signal?

A2: A common method to assess ion suppression is the post-extraction spike analysis. This involves comparing the signal response of DA-d3 in a clean solvent to the response of DA-d3 spiked into a sample extract that has already gone through the sample preparation process. A significantly lower signal in the sample extract indicates the presence of ion suppression.

Q3: What are the primary causes of ion suppression in Domoic Acid-d3 analysis?

A3: The primary causes of ion suppression for DA-d3 are co-eluting matrix components from the sample. In shellfish analysis, these can include salts, lipids, proteins, and other endogenous compounds. These molecules compete with DA-d3 for ionization in the ESI source, reducing its signal.

Q4: Is Domoic Acid-d3, as an internal standard, also affected by ion suppression?

A4: Yes, isotopically labeled internal standards like Domoic Acid-d3 are designed to co-elute with the native analyte and experience similar ion suppression. The key is that the ratio of the analyte to the internal standard should remain constant, allowing for accurate quantification despite signal suppression. However, severe ion suppression can reduce the signal of both the analyte and the internal standard to a point where detection and reliable quantification are compromised.

Troubleshooting Guides

Issue 1: Low or No Signal for Domoic Acid-d3

This guide will help you troubleshoot and resolve issues related to a weak or absent signal for Domoic Acid-d3 in your LC-MS/MS analysis.

Caption: Troubleshooting workflow for low Domoic Acid-d3 signal.

Detailed Steps:

• Verify MS Instrument Performance:

  • Action: Infuse a standard solution of Domoic Acid-d3 directly into the mass spectrometer to ensure the instrument is properly tuned and detecting the analyte.

  • Expected Outcome: A strong, stable signal confirms the MS is functioning correctly. If not, retune and calibrate the instrument.

• Evaluate Chromatographic Performance:

  • Action: Inject a Domoic Acid-d3 standard to check for peak shape, retention time, and response.

  • Expected Outcome: A sharp, symmetrical peak at the expected retention time indicates good chromatographic conditions. Poor peak shape may suggest column degradation or an inappropriate mobile phase.

• Assess Ion Suppression:

  • Action: Perform a post-extraction spike experiment as described in the FAQs.

  • Expected Outcome: If the signal in the spiked matrix is significantly lower than in the clean solvent, ion suppression is occurring.

• Optimize Sample Preparation:

  • Action: If ion suppression is confirmed, your sample cleanup is likely insufficient. Consider implementing or optimizing a Solid Phase Extraction (SPE) protocol.

  • Expected Outcome: A more rigorous sample preparation method will remove interfering matrix components, leading to reduced ion suppression and an improved signal.

• Dilute Sample Extract:

  • Action: A simple, immediate strategy is to dilute the sample extract. This reduces the concentration of matrix components that cause suppression.

  • Expected Outcome: While this also dilutes the analyte, it can sometimes improve the signal-to-noise ratio and allow for detection if suppression was severe.

Issue 2: Poor Reproducibility and Inaccurate Quantification

This guide addresses issues of inconsistent results and quantification that does not meet validation criteria.

Caption: Troubleshooting workflow for poor reproducibility.

Detailed Steps:

• Verify Internal Standard Performance:

  • Action: Ensure that the Domoic Acid-d3 internal standard is being added consistently and at the correct concentration to all samples and calibrants.

  • Expected Outcome: Consistent internal standard response across samples (in the absence of severe, variable suppression) is expected.

• Evaluate Matrix Effects:

  • Action: Analyze samples from different sources or lots to assess the variability of the matrix effect.

  • Expected Outcome: If the degree of ion suppression varies significantly between samples, a more robust method is needed.

• Use Matrix-Matched Calibrants:

  • Action: Prepare calibration standards in a blank matrix that is representative of the samples being analyzed.

  • Expected Outcome: This helps to compensate for consistent matrix effects, leading to more accurate quantification.

• Optimize Chromatography:

  • Action: Modify the LC gradient to better separate Domoic Acid-d3 from co-eluting matrix components. Trying a different column chemistry (e.g., HILIC instead of C18) may also be beneficial.

  • Expected Outcome: Improved separation will reduce the impact of co-eluting interferences on the ionization of DA-d3.

Data on Sample Preparation and Ion Suppression

While a direct comparative study across all methods is not available, the following table summarizes findings from various studies on the effectiveness of different sample preparation techniques in reducing matrix effects for domoic acid analysis.

Sample Preparation Method	Matrix	Reported Matrix Effect/Ion Suppression	Reference
Immunoaffinity Column (IAC) Cleanup	Shellfish	< 8%	[1]
On-line SPE (Weak Anion Exchange)	Shellfish	No signal enhancement or suppression observed
Simple Methanol/Water Extraction	Mussel Tissue	Matrix effect present, but method validated with HILIC-MS/MS

Experimental Protocols

Protocol 1: Immunoaffinity Column (IAC) Cleanup for Shellfish Samples

This protocol is highly selective for domoic acid and has been shown to significantly reduce matrix effects.[1]

• Extraction:

  • Homogenize 2 g of shellfish tissue with 8 mL of 75% methanol.

  • Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction on the pellet with another 8 mL of 75% methanol.

  • Combine the supernatants.

• IAC Cleanup:

  • Dilute the combined extract with an equal volume of phosphate-buffered saline (PBS).

  • Condition the immunoaffinity column with 10 mL of PBS.

  • Load the diluted extract onto the column.

  • Wash the column with 10 mL of 50% methanol.

  • Elute the domoic acid with 5 mL of methanol containing 2% ammonium hydroxide.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: On-line Solid-Phase Extraction (SPE) with Weak Anion Exchange (WAX)

This automated method provides excellent cleanup and pre-concentration.

• Sample Preparation:

  • Homogenize 1 g of shellfish tissue with 4 mL of acetone.

  • Centrifuge at 4000 g for 5 minutes.

  • Collect the supernatant and filter through a 0.45 µm filter.

• On-line SPE-LC-MS/MS System:

  • Use a column-switching system with a WAX SPE cartridge.

  • Loading: Inject a large volume (e.g., 100 µL) of the filtered extract onto the SPE cartridge with a high-aqueous mobile phase.

  • Washing: Wash the SPE cartridge to remove interfering components.

  • Elution: Switch the valve to elute the trapped domoic acid from the SPE cartridge onto the analytical LC column with the organic mobile phase of the analytical gradient.

Protocol 3: Simple Extraction with Methanol/Water for HILIC-MS/MS

This is a rapid method suitable for high-throughput screening when coupled with a selective HILIC separation.

• Extraction:

  • Weigh 1 g of homogenized mussel tissue into a centrifuge tube.

  • Add 4 mL of methanol and vortex for 1 minute.

  • Centrifuge at 10,000 g for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction on the pellet with another 4 mL of methanol.

  • Combine the supernatants and filter through a 0.22 µm filter prior to injection.

Optimized LC-MS/MS Parameters

The following table provides a starting point for LC-MS/MS method development for Domoic Acid-d3.

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm) or HILIC for polar interferences
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	A typical gradient starts with high aqueous phase (e.g., 95% A) and ramps to a high organic phase (e.g., 95% B) to elute the analyte and clean the column.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	~3.5 - 4.5 kV
Nebulizer Gas Pressure	30 - 50 psi
Drying Gas Flow	8 - 12 L/min
Drying Gas Temperature	300 - 350 °C
MRM Transition for DA-d3	To be determined based on your instrument and standards

References

• 1. Domoic Acid analyzed by LCMS - AppNote [mtc-usa.com]

Adjusting Domoic Acid-d3 concentration for low-level domoic acid detection

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with domoic acid (DA) and its deuterated internal standard, Domoic Acid-d3 (DA-d3), particularly for low-level detection assays.

Frequently Asked Questions (FAQs)

Q1: Why should I use Domoic Acid-d3 as an internal standard?

A1: Domoic Acid-d3 is the ideal internal standard for mass spectrometry-based quantification of domoic acid.[1] Because it is labeled with deuterium, it has a different mass than the native domoic acid, allowing the mass spectrometer to distinguish between the two. However, its chemical behavior is very similar to the natural analyte during sample preparation and chromatographic separation. This similarity helps to correct for variations in sample extraction, cleanup, and instrument response, leading to more accurate and reliable quantification, especially at low concentrations.[1][2]

Q2: What is the general principle for using DA-d3 in quantitative analysis?

A2: For quantitative analysis, a known and constant concentration of DA-d3 is added to all samples, calibration standards, and quality controls.[1][3] The analysis, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), measures the peak area ratio of the target analyte (domoic acid) to the internal standard (DA-d3).[1] A calibration curve is generated by plotting the peak area ratios of the standards against their known concentrations. The concentration of domoic acid in unknown samples is then determined by interpolating their peak area ratios from this calibration curve.

Q3: What is a typical concentration for the DA-d3 internal standard?

A3: The optimal concentration of DA-d3 can vary depending on the sample matrix, the expected concentration range of domoic acid, and the sensitivity of the LC-MS/MS instrument. A common approach is to use a constant concentration that provides a stable and reproducible signal without being excessively high, which could lead to ion suppression. For instance, in a study analyzing domoic acid in mussel tissue, a constant internal standard concentration of 10 μg L⁻¹ was used for calibration standards ranging from 0.01 to 100 μg L⁻¹.[3]

Troubleshooting Guide

Problem 1: Inconsistent or poor quantification results.

• Question: My domoic acid quantification is inconsistent across replicates, or the accuracy is poor, even with an internal standard. What could be the cause?

• Answer: Inconsistent results despite using an internal standard can often be attributed to matrix effects.[2] Matrix effects occur when other components in the sample extract interfere with the ionization of the target analyte and/or the internal standard in the mass spectrometer source. This can lead to either suppression or enhancement of the signal. While DA-d3 is designed to co-elute and experience similar matrix effects as domoic acid, significant variations in the matrix between samples can still lead to inaccuracies. One study noted that some plasma samples had a 50% error in accuracy without internal standard normalization, which was corrected to 6% with its use, highlighting the importance of the internal standard in mitigating matrix effects.[2]

  Troubleshooting Steps:

  • Evaluate Matrix Effects: Prepare a set of quality control samples with a known concentration of domoic acid and DA-d3 in both a clean solvent and in a matrix extract from a blank sample. A significant difference in the peak areas between the two preparations indicates the presence of matrix effects.

  • Improve Sample Cleanup: If matrix effects are significant, consider implementing or optimizing a solid-phase extraction (SPE) cleanup step to remove interfering components from your sample extract.

  • Dilute the Sample: Diluting the sample extract can reduce the concentration of matrix components and thereby lessen their impact on ionization. However, ensure that the final concentration of domoic acid remains above the limit of quantification (LOQ).

Problem 2: Low or no signal for the Domoic Acid-d3 internal standard.

• Question: I am not seeing a sufficient signal for my DA-d3 internal standard. What should I do?

• Answer: A low or absent signal for the internal standard can prevent accurate quantification.

  Troubleshooting Steps:

  • Verify Standard Preparation: Double-check the calculations and dilutions used to prepare your DA-d3 working solution. Ensure that the standard has not degraded; domoic acid can be sensitive to light and warmth.[4]

  • Check Instrument Parameters: Confirm that the mass spectrometer is set to monitor the correct mass-to-charge ratio (m/z) transitions for DA-d3.

  • Increase Concentration: If the preparation and instrument settings are correct, you may need to increase the concentration of the DA-d3 added to your samples. Ensure the new concentration provides a strong, reproducible signal without causing detector saturation.

Problem 3: High signal for the Domoic Acid-d3 internal standard.

• Question: The signal for my DA-d3 internal standard is very high, and I'm concerned about its impact. What are the potential issues and solutions?

• Answer: An excessively high internal standard signal can be problematic.

  Troubleshooting Steps:

  • Check for Ion Suppression: A very high concentration of the internal standard can potentially suppress the ionization of the co-eluting domoic acid, particularly at very low concentrations.

  • Risk of Contamination: A high-concentration stock solution increases the risk of cross-contamination in the laboratory.

  • Reduce Concentration: If the signal is excessively high, prepare a more dilute working solution of DA-d3. The ideal signal should be strong and reproducible but not at a level that could saturate the detector or interfere with the detection of the target analyte.

Quantitative Data Summary

The following table summarizes key quantitative parameters for domoic acid detection from various studies, which can serve as a reference for setting up and evaluating your own experiments.

Parameter	Value	Matrix	Method	Reference
Method Detection Limit	9 ng g⁻¹	Mussel Tissue	HILIC-MS/MS	[1]
Limit of Detection (LOD)	0.16 ng/mL	Nonhuman Primate Plasma	HPLC-MS/MS	[5]
Lower Limit of Quantification (LLOQ)	0.31 ng/mL	Nonhuman Primate Plasma	HPLC-MS/MS	[2][5]
On-column LOD	0.52 pg	-	LC-MS	[2]
On-column LLOQ	1.0 pg	-	LC-MS	[2]
Regulatory Limit in Shellfish	20 µg/g	Wet Tissue	-	[3]

Experimental Protocols

Protocol: Quantification of Domoic Acid in Shellfish Tissue using LC-MS/MS with DA-d3 Internal Standard

This protocol is a generalized procedure based on common practices in the field.[1][3]

• Sample Preparation and Extraction:

  • Homogenize shellfish tissue.

  • Weigh a known amount of homogenized tissue (e.g., 1 gram).

  • Add a specific volume of extraction solvent (e.g., 50% aqueous methanol).

  • Spike the sample with a known, constant concentration of DA-d3 internal standard.

  • Vortex or sonicate the sample to ensure thorough extraction.

  • Centrifuge the sample to pellet solid material.

  • Collect the supernatant. A second extraction of the pellet may be performed to improve recovery.

  • Filter the supernatant through a 0.2 µm filter before analysis.

• LC-MS/MS Analysis:

  • LC System: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 or HILIC column is commonly used for separation.[1][6]

  • Mobile Phase: A typical mobile phase consists of a gradient of water and acetonitrile with a modifier like formic acid.[3][5]

  • Mass Spectrometer: A tandem mass spectrometer (MS/MS) is used for detection.

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is common.

  • Detection: Use Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for both domoic acid and DA-d3.

• Quantification:

  • Prepare a series of calibration standards with known concentrations of domoic acid and a constant concentration of DA-d3.

  • Generate a calibration curve by plotting the peak area ratio of domoic acid to DA-d3 against the concentration of the domoic acid standards.

  • Calculate the concentration of domoic acid in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: General workflow for low-level domoic acid detection using an internal standard.

Caption: Troubleshooting logic for inconsistent domoic acid quantification.

References

• 1. Domoic Acid-d3 () for sale [vulcanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. food.r-biopharm.com [food.r-biopharm.com]
• 5. Prolonged, Low-Level Exposure to the Marine Toxin, Domoic Acid, and Measures of Neurotoxicity in Nonhuman Primates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Occurrence and Seasonal Monitoring of Domoic Acid in Three Shellfish Species from the Northern Adriatic Sea - PMC [pmc.ncbi.nlm.nih.gov]

Solving integration issues with Domoic Acid-d3 peaks in analytical software

Welcome to the technical support center for the analytical challenges of Domoic Acid-d3. This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for resolving integration issues with Domo ic Acid-d3 peaks in analytical software.

Frequently Asked Questions (FAQs)

Q1: Why is my Domoic Acid-d3 peak showing poor integration (e.g., splitting, tailing, or fronting)?

A1: Several factors can contribute to poor peak shape and integration for Domoic Acid-d3. These can be broadly categorized into chromatographic conditions, matrix effects, and software integration parameters. Common causes include:

• Inappropriate mobile phase pH: The pH of your mobile phase is a critical parameter that influences the ionization state of domoic acid and, consequently, its retention and peak shape.[1][2][3]

• Column degradation: The stationary phase of your analytical column can degrade over time, leading to voids or contamination that can cause peak splitting.

• Matrix interferences: Complex sample matrices can contain compounds that co-elute with Domoic Acid-d3, leading to distorted peaks.

• Suboptimal integrator settings: The parameters used by your analytical software to detect and integrate peaks may not be optimized for the specific characteristics of your Domoic Acid-d3 peak.

Q2: Can the deuterium label in Domoic Acid-d3 affect its chromatographic behavior?

A2: Yes, while stable isotope-labeled internal standards are designed to co-elute with the native analyte, slight differences in retention time can occur. This phenomenon, known as the "isotope effect," is generally minimal but can be exacerbated by certain chromatographic conditions. It is important to verify the co-elution of Domoic Acid and its deuterated internal standard during method development.

Q3: How can I improve the separation of Domoic Acid-d3 from its isomers?

A3: Domoic acid has several isomers that can co-elute and interfere with accurate quantification.[4] Optimizing your chromatographic method is key to resolving these isomers. This can involve adjusting the mobile phase composition, gradient profile, and temperature. Derivatization of the analyte has also been shown to improve the resolution of isomers.[4]

Troubleshooting Guides

Issue 1: Peak Splitting or Tailing of the Domoic Acid-d3 Peak

Peak splitting or tailing can significantly impact the accuracy and precision of your quantification. This guide provides a systematic approach to diagnosing and resolving these issues.

Caption: Troubleshooting workflow for poor Domoic Acid-d3 peak shape.

1. Mobile Phase pH Optimization:

The ionization of domoic acid is highly sensitive to the pH of the mobile phase. A study on the effect of pH showed that a mobile phase pH of 2.5 provides a good balance between peak shape and retention.[1][2] At higher pH values (e.g., 4.5), significant peak broadening and tailing can occur.[2]

• Experimental Protocol: Prepare a series of mobile phases with varying pH values (e.g., 2.0, 2.5, 3.0, 3.5, 4.0). Inject a standard solution of Domoic Acid-d3 and analyze the resulting peak shape, retention time, and signal-to-noise ratio.

Mobile Phase pH	Peak Asymmetry (Tailing Factor)	Observations
2.0	1.1	Good peak shape, but close elution to other components may occur.
2.5	1.0	Excellent, symmetrical peak shape.[2]
3.0	1.2	Slight peak tailing may begin to appear.[2]
4.5	>2.0	Significant peak tailing and broadening observed.[2]

2. Column Performance and Maintenance:

A damaged or contaminated column is a frequent cause of peak splitting.

• Protocol:

  • Flush the column: Use a strong solvent wash to remove potential contaminants.

  • Reverse the column: If the frit is blocked, reversing the column and flushing it may dislodge particulates.

  • Replace the column: If the above steps do not resolve the issue, the column may be irreversibly damaged and should be replaced.

Issue 2: Inconsistent Integration and Baseline Issues

Inconsistent peak integration and baseline noise can lead to poor reproducibility. This section focuses on optimizing software parameters and sample preparation to address these problems.

Caption: Logical steps for optimizing peak integration parameters.

Different software platforms (e.g., Agilent ChemStation, OpenLab) have various parameters that can be adjusted to improve peak integration.

• Key Parameters to Adjust:

  • Peak Width: This parameter should be set to match the width of the narrowest peak of interest in your chromatogram.

  • Slope Sensitivity/Threshold: This determines how sensitive the integrator is to changes in the baseline slope, which initiates and terminates peak integration.

  • Timed Events: Use timed integration events to define specific integration parameters for different regions of the chromatogram, which can help to exclude noise or solvent peaks.

Example Initial Integrator Settings for Agilent ChemStation:

Parameter	Value	Rationale
Slope Sensitivity	50	A good starting point for many applications.
Peak Width	0.1	Adjust based on the narrowest peak in the chromatogram.
Area Reject	0	Initially set to zero to ensure all peaks are detected.
Height Reject	0	Initially set to zero to ensure all peaks are detected.
Tangent Skim Mode	New Exponential	Can be effective for resolving fused peaks.

• Note: These are starting points and may need to be adjusted based on your specific data.

Sample Preparation to Reduce Matrix Effects:

Matrix effects can introduce significant variability in ionization and lead to baseline instability. Solid-phase extraction (SPE) is a common and effective technique for cleaning up complex samples before LC-MS analysis.

• General SPE Protocol for Domoic Acid:

  • Condition a C18 SPE cartridge.

  • Load the acidified sample.

  • Wash the cartridge to remove interfering substances.

  • Elute the Domoic Acid-d3 with an appropriate solvent.

Studies have shown that SPE can significantly improve the quality of the data and reduce contamination of the mass spectrometer.

This technical support center provides a starting point for addressing common integration issues with Domoic Acid-d3. For more complex issues, consulting the documentation for your specific analytical software and instrumentation is recommended.

References

• 1. Improved high-performance liquid chromatographic method for the determination of domoic acid and analogues in shellfish: effect of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Sensitive determination of domoic acid in mussel tissue using dansyl chloride derivatization and liquid chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Best practices for preventing contamination when using Domoic Acid-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Domoic Acid-d3 as an internal standard in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Domoic Acid-d3, helping you identify and resolve potential sources of error and contamination.

Problem	Potential Cause	Recommended Solution
High background signal or presence of Domoic Acid-d3 in blank samples.	Cross-contamination from shared lab equipment or consumables.	Use dedicated glassware, pipette tips, and vials for Domoic Acid-d3 standards. Avoid using detergents to wash glassware; instead, rinse with high-purity solvents.[1]
Carryover from previous injections in the LC-MS system.	Implement a rigorous wash cycle between sample injections. Flush the system with a strong organic solvent like acetonitrile.[2][3]
Inaccurate quantification: Overestimation of the native Domoic Acid.	Isotopic contribution from the native analyte to the Domoic Acid-d3 signal.	Monitor a less abundant isotope of the Domoic Acid-d3 precursor ion that has minimal isotopic contribution from the native analyte.[1][4] Alternatively, increase the concentration of the Domoic Acid-d3 internal standard.[1]
Inaccurate quantification: Underestimation of the native Domoic Acid.	Ion suppression of the Domoic Acid-d3 signal by co-eluting matrix components.	Optimize the chromatographic method to separate Domoic Acid-d3 from interfering matrix components. Consider additional sample preparation steps like solid-phase extraction (SPE).[3][5]
Variable or poor recovery of Domoic Acid-d3.	Degradation of Domoic Acid-d3 during sample storage or preparation.	Store Domoic Acid-d3 stock solutions at low temperatures (e.g., -20°C or -80°C) and protect from light. Prepare working solutions fresh daily. Avoid extreme pH conditions.
Deuterium exchange with protons from the solvent or matrix.	Ensure Domoic Acid-d3 is dissolved in aprotic or minimally protic solvents for long-term storage. While deuterated standards are widely used, for highly accurate quantification, consider using ¹³C or ¹⁵N labeled standards, which are not susceptible to exchange.[6]
Non-linear calibration curve.	Cross-signal contributions between the analyte and the Domoic Acid-d3 internal standard when the MS response is non-linear.	A component equation calibration may be used to correct for non-linearity.[7]
Saturation of the detector at high concentrations.	Dilute samples to fall within the linear range of the instrument.

Frequently Asked Questions (FAQs)

1. What is Domoic Acid-d3 and why is it used in experiments?

Domoic Acid-d3 is a deuterated form of Domoic Acid, a neurotoxin produced by certain marine algae. In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), Domoic Acid-d3 is used as a stable isotope-labeled internal standard (SIL-IS).[8] It has a slightly higher mass than the natural ("light") Domoic Acid, allowing the mass spectrometer to distinguish between the two. Because it is chemically almost identical to the analyte of interest, it can be used to accurately quantify the amount of Domoic Acid in a sample by correcting for variations during sample preparation and analysis.[9]

2. How should I prepare and store Domoic Acid-d3 solutions?

• Stock Solutions: Prepare stock solutions of Domoic Acid-d3 in a high-purity solvent such as methanol or acetonitrile. Store stock solutions in amber glass vials at -20°C or lower to prevent degradation.[10]

• Working Solutions: Prepare working solutions by diluting the stock solution with the initial mobile phase of your chromatographic method. It is best practice to prepare working solutions fresh for each experiment to ensure accuracy.

3. What are the most common sources of contamination when working with Domoic Acid-d3?

Common sources of contamination that can interfere with your analysis include:

• Cross-contamination: Introducing the Domoic Acid-d3 standard into your samples or blanks accidentally through shared pipettes, vials, or other lab equipment.

• Leachables from plastics: Phthalates and other plasticizers can leach from storage containers and interfere with the analysis. Use glass or high-quality polypropylene labware.

• Environmental contaminants: Dust and other airborne particles can introduce contaminants like keratin.[11]

• Solvent and reagent impurities: Always use high-purity, LC-MS grade solvents and reagents.[1]

4. Can the deuterium atoms on Domoic Acid-d3 exchange with hydrogen atoms from the solvent?

Yes, deuterium exchange is a potential issue with deuterated internal standards, especially if the deuterium atoms are located on or near heteroatoms (like oxygen or nitrogen) or on a carbon atom adjacent to a carbonyl group. This can lead to a decrease in the signal of the correct mass for Domoic Acid-d3 and an increase in the signal of partially deuterated forms, affecting quantification. To minimize this, use aprotic or minimally protic solvents for storage and sample preparation where possible.

Experimental Protocols

Protocol 1: Preparation of Domoic Acid-d3 Internal Standard Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of Domoic Acid-d3.

Materials:

• Domoic Acid-d3 (certified reference material)

• LC-MS grade methanol

• LC-MS grade water

• Class A volumetric flasks

• Calibrated micropipettes

• Amber glass vials with PTFE-lined caps

Procedure:

• Allow the Domoic Acid-d3 reference material to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh a precise amount of Domoic Acid-d3 and dissolve it in a known volume of methanol to prepare a stock solution (e.g., 1 mg/mL).

• Store the stock solution in an amber glass vial at -20°C.

• Prepare an intermediate stock solution by diluting the primary stock solution with 50:50 methanol:water.

• Prepare the final working solution by diluting the intermediate stock solution with the initial mobile phase to the desired concentration for spiking into samples. Prepare this solution fresh before each analysis.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE) for Domoic Acid Analysis

Objective: To extract and clean up Domoic Acid from a complex matrix (e.g., shellfish tissue) prior to LC-MS/MS analysis, incorporating the Domoic Acid-d3 internal standard.

Materials:

• Homogenized sample tissue

• Domoic Acid-d3 working solution

• 50% aqueous methanol

• Strong Anion Exchange (SAX) SPE cartridges

• Methanol (for conditioning)

• Water (for conditioning and washing)

• Citrate buffer (for elution)

• Centrifuge and centrifuge tubes

• Vortex mixer

Procedure:

• Weigh a known amount of homogenized sample tissue into a centrifuge tube.

• Spike the sample with a known amount of the Domoic Acid-d3 working solution.

• Add 50% aqueous methanol, vortex thoroughly, and centrifuge to pellet the solids.

• Condition the SAX SPE cartridge with methanol, followed by water, and then 50% aqueous methanol. Do not let the cartridge run dry.[12]

• Load the supernatant from the sample extract onto the conditioned SPE cartridge.

• Wash the cartridge with water to remove interfering compounds.

• Elute the Domoic Acid and Domoic Acid-d3 from the cartridge with citrate buffer.

• The eluate is now ready for LC-MS/MS analysis.

Visualizations

Caption: A workflow diagram illustrating best practices to prevent contamination when using Domoic Acid-d3.

Caption: A decision tree for troubleshooting inaccurate quantification results with Domoic Acid-d3.

References

• 1. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sensitive determination of domoic acid in mussel tissue using dansyl chloride derivatization and liquid chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. scispace.com [scispace.com]
• 7. Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. clearsynth.com [clearsynth.com]
• 9. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 10. aesan.gob.es [aesan.gob.es]
• 11. Liquid chromatography/mass spectrometry of domoic acid and lipophilic shellfish toxins with selected reaction monitoring and optional confirmation by library searching of product ion spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. issc.org [issc.org]

Reference Data & Comparative Studies

A Head-to-Head Battle of Internal Standards: Domoic Acid-d3 vs. C13-Labeled Domoic Acid in Quantitative Analysis

A crucial aspect of robust analytical method development, particularly in complex matrices, is the selection of an appropriate internal standard. For the quantitation of the potent marine neurotoxin, domoic acid, isotopically labeled analogs are the gold standard. This guide provides a comprehensive comparison of two such standards: deuterated domoic acid (Domoic Acid-d3) and Carbon-13 labeled domoic acid (¹³C-Domoic Acid), offering researchers, scientists, and drug development professionals insights into their respective performances, supported by experimental data and established analytical principles.

While a direct, side-by-side comparative study evaluating the performance of Domoic Acid-d3 and ¹³C-Domoic Acid as internal standards was not identified in the reviewed literature, a comparison can be constructed based on the known behaviors of deuterated versus ¹³C-labeled compounds and available data from studies employing various internal standards for domoic acid analysis.

Theoretical Performance Comparison

Stable isotope-labeled internal standards are considered the most effective for mass spectrometry-based quantification as they co-elute with the analyte of interest and experience similar ionization effects. However, the choice between deuterium and Carbon-13 labeling can have practical implications for analytical performance.

Feature	Domoic Acid-d3 (Deuterated)	C13-Labeled Domoic Acid	Rationale
Co-elution	May exhibit slight retention time shifts, especially in reversed-phase chromatography.	Generally co-elutes perfectly with the unlabeled analyte.	The larger relative mass difference between deuterium and protium can lead to differences in intermolecular interactions with the stationary phase.
Matrix Effects	Effective at compensating for matrix-induced ionization suppression or enhancement.	Highly effective at compensating for matrix effects due to identical chemical properties.	Both are chemically similar to the analyte, but perfect co-elution of the ¹³C-labeled standard provides more accurate correction.
Isotopic Stability	Generally stable, but H/D exchange is a possibility under certain conditions.	Extremely stable with no risk of isotope exchange.	The carbon-carbon bonds are not susceptible to exchange under typical analytical conditions.
Cost	Often less expensive to synthesize.	Typically more expensive due to the higher cost of ¹³C-labeled starting materials and more complex synthesis.	The availability and cost of starting materials for chemical synthesis differ.

Experimental Data Summary

The following table summarizes performance data from various studies on the analysis of domoic acid. It is important to note that different internal standards and methodologies were used, which contributes to the variability in the reported values.

Internal Standard Used	Matrix	Recovery (%)	Matrix Effect (%)	LOQ (ng/mL)	Citation
Tetrahydrodomoic Acid	Plasma	101-108	Not explicitly quantified, but internal standard corrected for up to 50% error in accuracy	0.31	[1]
Tetrahydrodomoic Acid	Urine	106-113	Not explicitly quantified	7.8	[1]
Enkephalin (ENK)	Mussel Tissue	104 ± 8	Qualitative estimation performed	Not specified	[2]
Not Specified	Seawater	>90	Not specified	0.03	[3]
Not Specified	Phytoplankton	~98	Not specified	0.03	[3]
Not Specified	Urine	88.4-102.5	1.2-2.6 (%RSD)	0.37	[4]

Experimental Protocols

A generalized experimental protocol for the analysis of domoic acid in shellfish tissue using an isotopically labeled internal standard is outlined below. This protocol is a composite based on methodologies described in the scientific literature.

1. Sample Preparation and Extraction:

• Homogenize 1 gram of shellfish tissue.

• Spike the homogenate with a known concentration of the internal standard (Domoic Acid-d3 or ¹³C-Domoic Acid).

• Extract the tissue with 5 mL of 50% aqueous methanol by vortexing for 2 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Collect the supernatant.

• Perform a second extraction of the pellet with another 5 mL of 50% aqueous methanol.

• Combine the supernatants.

2. Solid-Phase Extraction (SPE) Cleanup:

• Condition a C18 SPE cartridge with methanol followed by deionized water.

• Load the combined supernatant onto the SPE cartridge.

• Wash the cartridge with deionized water to remove salts and other polar interferences.

• Elute the domoic acid and the internal standard with an appropriate solvent, such as 80% aqueous methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A C18 or a HILIC column may be used. A HILIC column can be advantageous to ensure co-elution of deuterated standards.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate domoic acid from matrix components.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Domoic Acid: e.g., m/z 312 -> 266, 312 -> 248.

    • Domoic Acid-d3: e.g., m/z 315 -> 269, 315 -> 251.

    • ¹³C-Domoic Acid (assuming 3 ¹³C atoms): e.g., m/z 315 -> 269, 315 -> 251.

Visualizing the Workflow and Logic

To better understand the experimental process and the role of the internal standard, the following diagrams are provided.

Caption: Analytical workflow for domoic acid quantification.

Caption: Correction mechanism of an ideal internal standard.

Conclusion

The choice between Domoic Acid-d3 and ¹³C-labeled domoic acid as an internal standard involves a trade-off between cost and potential analytical challenges. While deuterated standards are often more accessible, they carry a risk of chromatographic separation from the native analyte, which can compromise the accuracy of quantification if not properly addressed through chromatographic optimization (e.g., using HILIC). ¹³C-labeled internal standards are theoretically superior due to their identical chromatographic behavior and higher isotopic stability, making them the preferred choice for achieving the highest accuracy and precision in quantitative assays, especially when dealing with complex matrices that are prone to significant matrix effects. For routine monitoring where cost is a major consideration and chromatographic methods can be optimized, Domoic Acid-d3 can be a viable option. However, for method validation, reference material certification, and research applications demanding the highest level of accuracy, the investment in a ¹³C-labeled internal standard is well justified.

References

• 1. Validated HPLC-MS/MS Method To Quantify Low Levels of Domoic Acid in Plasma and Urine after Subacute Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Isotope Dilution with Domoic Acid-d3: A Guide to Enhanced Accuracy and Precision in Toxin Analysis

For researchers, scientists, and drug development professionals engaged in the quantification of domoic acid, the use of a stable isotope-labeled internal standard is paramount for achieving the highest levels of accuracy and precision. This guide provides a comprehensive overview of the application of Domoic Acid-d3 in isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the analysis of this potent neurotoxin.

Domoic acid (DA), the primary toxin responsible for Amnesic Shellfish Poisoning (ASP), requires sensitive and reliable analytical methods for its detection and quantification in various matrices, including shellfish tissue and seawater. Isotope dilution mass spectrometry (IDMS) stands as the gold standard for quantitative analysis due to its ability to correct for matrix effects and variations in sample preparation and instrument response. Domoic Acid-d3 (DA-d3), as an ideal internal standard, closely mimics the chemical and physical properties of the native analyte, ensuring robust and reliable quantification.

Comparative Performance of Analytical Methods

The use of an appropriate internal standard is critical for accurate quantification in complex matrices. While various methods exist for domoic acid analysis, the isotope dilution technique using Domoic Acid-d3 offers significant advantages over methods that do not employ an isotopically labeled standard. The following tables summarize the performance characteristics of different analytical approaches for domoic acid quantification.

Table 1: Performance of LC-MS/MS Method for Domoic Acid without Isotope Dilution

Parameter	Performance Metric	Reference
Recovery	92.7%	[1]
Intra-day Precision (RSD)	< 5% (for most toxins, slightly higher for DA)	[1]
Inter-day Precision (RSD)	7.85%	[1]
Decision Limit (CCα)	1883 ppb	[1]
Detection Capability (CCβ)	2051 ppb	[1]

Table 2: Performance of a Validated LC-MS/MS Method Using a Non-isotopic Internal Standard (ENK)

Parameter	Performance Metric	Reference
Trueness (as percent error)	9%	[2]
Repeatability (n=3)	< 5%	[2]
Extraction Yield	104 ± 8%	[2]
Method Detection Limit	9 ng/g	[2]

While the data above demonstrates good performance for methods without an isotopically labeled internal standard, the use of Domoic Acid-d3 is expected to further enhance accuracy and precision by more effectively compensating for matrix-induced signal suppression or enhancement and variability in extraction recovery.

Experimental Workflow for Isotope Dilution Analysis

The general workflow for the analysis of domoic acid using isotope dilution with Domoic Acid-d3 involves sample extraction, addition of the internal standard, sample clean-up, and subsequent analysis by LC-MS/MS.

Isotope dilution workflow for domoic acid analysis.

Detailed Experimental Protocol

The following is a representative experimental protocol for the quantification of domoic acid in shellfish tissue using isotope dilution LC-MS/MS with Domoic Acid-d3. This protocol is based on established methods and should be optimized for specific laboratory instrumentation and sample types.[1][3]

1. Sample Preparation and Extraction

• Homogenization: Weigh approximately 2 g of homogenized shellfish tissue into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Domoic Acid-d3 solution to the tissue homogenate. The amount should be chosen to be in the mid-range of the calibration curve.

• Extraction: Add 8 mL of 50% aqueous methanol to the tube. Vortex for 5 minutes and then centrifuge at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Re-extraction: Repeat the extraction step with another 8 mL of 50% aqueous methanol. Combine the supernatants.

• Defatting (Optional): If high lipid content is expected, add an equal volume of n-hexane, vortex, and discard the upper hexane layer.

2. Solid Phase Extraction (SPE) Clean-up

• Cartridge Conditioning: Condition a C18 SPE cartridge (or other suitable sorbent) with methanol followed by deionized water. An acidic condition is critical for retaining the hydrophilic domoic acid on the cartridge.[4]

• Sample Loading: Load the combined and pH-adjusted (acidic) supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute the domoic acid and Domoic Acid-d3 from the cartridge with an appropriate solvent mixture (e.g., methanol:water with a small percentage of formic acid).

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the initial mobile phase.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from low to high organic phase to ensure separation of domoic acid from matrix components.

  • Flow Rate: Typically 0.2-0.4 mL/min.

  • Injection Volume: 5-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Domoic Acid: Monitor at least two transitions (e.g., m/z 312 -> 266, 312 -> 248).

    • Domoic Acid-d3: Monitor the corresponding transition (e.g., m/z 315 -> 269).

  • Instrument Parameters: Optimize cone voltage, collision energy, and other parameters for maximum signal intensity.

4. Quantification

• Generate a calibration curve using standards of domoic acid of known concentrations, each spiked with the same constant amount of Domoic Acid-d3.

• Plot the ratio of the peak area of the domoic acid to the peak area of Domoic Acid-d3 against the concentration of domoic acid.

• Calculate the concentration of domoic acid in the samples by interpolating the peak area ratio from the calibration curve.

Conclusion

The use of Domoic Acid-d3 as an internal standard in isotope dilution LC-MS/MS analysis provides a robust and reliable method for the quantification of domoic acid. This approach effectively mitigates matrix effects and procedural inconsistencies, leading to superior accuracy and precision compared to methods relying on external calibration or non-isotopic internal standards. For laboratories conducting routine monitoring, research on toxin kinetics, or developing new therapeutic agents, the adoption of this methodology is a critical step towards generating high-quality, defensible data.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Determination of domoic acid in shellfish by liquid chromatography- tandem mass spectrometry coupled with dispersive solid phase extraction] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Linearity and Range Determination for Domoic Acid Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of domoic acid (DA), a neurotoxin responsible for Amnesic Shellfish Poisoning (ASP). Particular focus is given to the linearity and range of assays utilizing Domoic Acid-d3 as an internal standard, a common practice in highly sensitive liquid chromatography-mass spectrometry (LC-MS/MS) methods. We will also explore alternative analytical techniques and present supporting experimental data to inform your selection of the most appropriate assay for your research needs.

Quantitative Performance of Domoic Acid Assays

The accurate quantification of domoic acid is critical for ensuring seafood safety, understanding its toxicological profile, and for research in drug development. The linearity of an assay, defined by its ability to produce results that are directly proportional to the concentration of the analyte, and its analytical range, the interval between the upper and lower concentrations of the analyte that can be reliably determined, are key performance indicators.

Below is a summary of linearity and range data from various validated methods for domoic acid determination. The use of an internal standard, such as Domoic Acid-d3 or tetrahydrodomoic acid (THDA), is crucial for correcting for matrix effects and variations in instrument response, thereby enhancing the accuracy and precision of the assay.[1]

Analytical Method	Matrix	Internal Standard	Linear Range	Lower Limit of Quantification (LLOQ)	Upper Limit of Quantification (ULOQ)	Correlation Coefficient (R²)
LC-MS/MS	Plasma	THDA	0.31 - 16 ng/mL	0.31 ng/mL	16 ng/mL	>0.99
LC-MS/MS [1]	Urine	THDA	7.8 - 1000 ng/mL	7.8 ng/mL	1000 ng/mL	>0.99
LC-MS/MS [2]	Mussel Tissue	Leucine-enkephalin (ENK)	0.01 - 100 µg/L	63 ng/g	Not Specified	>0.99
LC-MS/MS with Dansyl Chloride Derivatization	Mussel Tissue	Not Specified	0.003 - 10 mg/kg	1.1 µg/kg	10 mg/kg	Not Specified
HPLC-UV	Mussel Tissue	None	Not Specified	0.25 µg/g	Not Specified	Not Specified
ELISA [3]	Water	None	0.0065 - 10.0 ng/mL	0.0065 ng/mL	10.0 ng/mL	Not Specified

Note: The performance of an assay can be significantly influenced by the sample matrix. It is essential to validate the method for the specific matrix being investigated.

Experimental Protocols

A detailed and robust experimental protocol is fundamental for achieving reliable and reproducible results. Below is a generalized methodology for determining the linearity and range of a domoic acid assay using LC-MS/MS with an internal standard like Domoic Acid-d3.

Objective: To establish the linear range and limits of quantification for the analysis of domoic acid in a specific matrix (e.g., shellfish homogenate, plasma).

Materials:

• Domoic acid certified reference material (CRM)

• Domoic Acid-d3 (or other suitable internal standard)

• LC-MS/MS grade solvents (e.g., methanol, acetonitrile, water, formic acid)

• Control matrix (blank shellfish tissue, blank plasma, etc.)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB) for sample cleanup[4]

• LC-MS/MS system (e.g., Shimadzu UFLC coupled to a Sciex 6500 QTRAP)[1]

Procedure:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of domoic acid in a suitable solvent (e.g., methanol/water).

  • Prepare a primary stock solution of the internal standard (Domoic Acid-d3).

• Preparation of Calibration Standards:

  • Perform serial dilutions of the domoic acid stock solution with the control matrix extract to prepare a series of at least six non-zero calibration standards. The concentration range should bracket the expected concentration of domoic acid in the samples.

  • Spike each calibration standard and a blank sample with a constant concentration of the internal standard.

• Sample Preparation:

  • Homogenize the sample matrix (e.g., shellfish tissue).

  • Extract domoic acid from the matrix using a suitable extraction solvent (e.g., 50% methanol).[5]

  • Perform a sample cleanup step, such as Solid Phase Extraction (SPE), to remove interfering substances.[4]

  • Spike the extracted sample with the internal standard.

• LC-MS/MS Analysis:

  • Inject the prepared calibration standards and samples onto the LC-MS/MS system.

  • Use a suitable LC column (e.g., Phenomenex Synergi Hydro-RP) and mobile phase gradient to achieve chromatographic separation of domoic acid and the internal standard.[1]

  • Set up the mass spectrometer to monitor specific precursor-to-product ion transitions for both domoic acid and the internal standard in Multiple Reaction Monitoring (MRM) mode.[1]

• Data Analysis:

  • Calculate the peak area ratio of the analyte (domoic acid) to the internal standard for each calibration standard.

  • Construct a calibration curve by plotting the peak area ratio against the corresponding concentration of the calibration standards.

  • Perform a linear regression analysis on the calibration curve. The assay is considered linear if the correlation coefficient (R²) is ≥ 0.99.

  • The linear range is the concentration range over which the assay is demonstrated to be linear.

  • The Lower Limit of Quantification (LLOQ) is the lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy (typically with a signal-to-noise ratio of at least 10).[1]

  • The Upper Limit of Quantification (ULOQ) is the highest concentration on the calibration curve that can be quantified with acceptable precision and accuracy.

Visualizing the Experimental Workflow and Signaling Pathway

To further clarify the processes involved, the following diagrams illustrate the experimental workflow for determining assay linearity and the signaling pathway of domoic acid.

Caption: Experimental workflow for linearity and range determination.

Domoic acid exerts its neurotoxic effects primarily by acting as a potent agonist for ionotropic glutamate receptors in the central nervous system.[6][7] This interaction leads to excessive neuronal excitation and subsequent cell death, a process known as excitotoxicity.

Caption: Simplified signaling pathway of domoic acid neurotoxicity.

Alternative and Complementary Methods

While LC-MS/MS is considered the gold standard for its sensitivity and specificity, other methods are also employed for domoic acid analysis.

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): This method is less sensitive than LC-MS/MS but can be a cost-effective option for screening samples with higher concentrations of domoic acid.[8] Method validation is crucial to ensure accurate quantification.

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA kits offer a rapid and high-throughput screening tool for domoic acid.[3] These assays are based on the specific recognition of domoic acid by antibodies and can detect low levels of the toxin.[3] However, positive results from ELISA screening should be confirmed by a more selective method like LC-MS/MS.

The choice of analytical method will depend on the specific requirements of the study, including the required sensitivity, sample matrix, throughput, and available instrumentation. For regulatory purposes and research requiring high accuracy and precision, a validated LC-MS/MS method with a suitable internal standard remains the preferred approach.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abraxis.eurofins-technologies.com [abraxis.eurofins-technologies.com]
• 4. Rapid determination of domoic acid in serum and urine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sensitive determination of domoic acid in mussel tissue using dansyl chloride derivatization and liquid chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Domoic acid - Wikipedia [en.wikipedia.org]
• 8. LC-UV and LC-MS methods for the determination of domoic acid [oar.marine.ie]

A Comparative Guide to HPLC-UV and LC-MS/MS Methods for Domoic Acid Quantification, Featuring Domoic Acid-d3 as an Internal Standard

For researchers, scientists, and professionals in drug development, the accurate quantification of domoic acid (DA), a potent neurotoxin responsible for Amnesic Shellfish Poisoning (ASP), is of paramount importance. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are two of the most established analytical techniques for this purpose. This guide provides an objective comparison of these methods, with a focus on their cross-validation and the application of Domoic Acid-d3 as an internal standard to ensure analytical accuracy.

Methodology Comparison: HPLC-UV vs. LC-MS/MS

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a robust and widely utilized technique for domoic acid analysis and is even cited as a reference method by some regulatory bodies.[1][2] Its principle lies in the separation of domoic acid from the sample matrix on a chromatographic column, followed by its detection based on its strong UV absorbance at 242 nm.[3]

In contrast, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) offers enhanced selectivity and sensitivity.[1][2] This method also employs chromatographic separation but utilizes a mass spectrometer to detect domoic acid based on its specific mass-to-charge ratio, providing a higher degree of confidence in analyte identification and quantification, especially in complex matrices.[1][2] The use of an internal standard, such as Domoic Acid-d3, is particularly effective with LC-MS/MS to compensate for matrix effects and variations in sample preparation and instrument response.

An inter-laboratory comparison study has shown that both HPLC-UV and LC-MS methods can yield comparable results in the quantification of domoic acid in standard solutions and shellfish homogenates, demonstrating the ruggedness of both techniques.[3][4] However, a key disadvantage of the HPLC-UV method is the potential for a labor-intensive purification step to mitigate matrix effects.[1][2] LC-MS/MS, while being a more expensive technique, generally provides superior sensitivity and selectivity.[1][2]

Quantitative Performance Data

The following tables summarize the key performance parameters for both HPLC-UV and LC-MS/MS methods based on published validation data.

Table 1: Comparison of Method Performance Parameters

Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	0.02–0.1 μg/g	0.16 ng/mL (in plasma)
Limit of Quantification (LOQ)	0.05–1 μg/g[1][2]	0.31 ng/mL (in plasma)
Linearity (R²)	>0.999	>0.99
Accuracy (Recovery)	86.2–100.4%	90-98%[5]
Precision (%RSD)	0.2–4.0% (Intra-/Inter-day)	<15%
Selectivity	Good, but susceptible to matrix interference	Excellent
Cost	Lower	Higher

Experimental Protocols

Detailed methodologies for the analysis of domoic acid using HPLC-UV and LC-MS/MS are outlined below. The use of an internal standard like Domoic Acid-d3 is recommended for both methods to improve accuracy and precision.

Protocol 1: Domoic Acid Analysis by HPLC-UV

• Sample Extraction:

  • Homogenize shellfish tissue.

  • Extract a known weight of the homogenate with 50% aqueous methanol.

  • Centrifuge the mixture and collect the supernatant.

• Sample Clean-up (if necessary):

  • Apply the extract to a Strong Anion Exchange (SAX) solid-phase extraction (SPE) cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the domoic acid with an appropriate solvent.

• HPLC-UV Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water containing an acid modifier (e.g., formic acid or acetic acid).

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Injection Volume: 10-50 µL.

  • Detection: UV detector set at 242 nm.

• Quantification:

  • Prepare a calibration curve using certified domoic acid standards.

  • Spike samples and standards with a known concentration of Domoic Acid-d3 internal standard prior to extraction.

  • Calculate the concentration of domoic acid in the sample by comparing the peak area ratio of domoic acid to the internal standard against the calibration curve.

Protocol 2: Domoic Acid Analysis by LC-MS/MS

• Sample Extraction:

  • Follow the same extraction procedure as for HPLC-UV. A clean-up step may not be as critical due to the selectivity of MS detection but is still recommended for complex matrices.

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile, both containing formic acid (e.g., 0.1%).

  • Flow Rate: Typically 0.2-0.6 mL/min.

  • Injection Volume: 5-20 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both domoic acid (e.g., m/z 312 -> 266, 248, 220) and Domoic Acid-d3.

• Quantification:

  • Prepare a calibration curve using certified domoic acid standards.

  • Spike all samples, standards, and blanks with Domoic Acid-d3 internal standard before any sample preparation steps.

  • Quantify domoic acid by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the analysis of domoic acid by HPLC-UV and LC-MS/MS.

Caption: Experimental workflow for Domoic Acid analysis by HPLC-UV.

Caption: Experimental workflow for Domoic Acid analysis by LC-MS/MS.

References

• 1. LC-UV and LC-MS methods for the determination of domoic acid [oar.marine.ie]
• 2. Recent Updates of HPLC-UV and LC-MS Methods for Domoic Acid Detection: a Comparison Review [inis.iaea.org]
• 3. researchgate.net [researchgate.net]
• 4. oar.marine.ie [oar.marine.ie]
• 5. Rapid determination of domoic acid in serum and urine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Characteristics of Domoic Acid-d3 in Certified Reference Materials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance characteristics of Domoic Acid-d3 (DA-d3) Certified Reference Materials (CRMs). Domoic Acid-d3 is a deuterated analog of domoic acid, a neurotoxin responsible for Amnesic Shellfish Poisoning (ASP). Due to its structural similarity and mass difference, DA-d3 is an ideal internal standard for accurate quantification of domoic acid in various matrices using mass spectrometry-based methods. This guide summarizes available data on its performance, compares it with other standards, and provides insights into its application.

While specific Certificates of Analysis for Domoic Acid-d3 CRMs are not publicly available, this guide synthesizes information from scientific literature and product descriptions to provide a comprehensive performance overview.

Comparative Performance Data

The primary application of Domoic Acid-d3 is as an internal standard in analytical methods, particularly Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Its performance is therefore best assessed in the context of method validation parameters such as recovery, precision, and linearity. The following tables summarize performance data from studies using domoic acid standards. While not all studies explicitly use a certified DA-d3, the data is indicative of the performance expected when using a high-quality internal standard.

Table 1: Performance of Domoic Acid Standards in LC-MS/MS Applications

Matrix	Analyte	Internal Standard	Recovery (%)	Intra-day Precision (RSD %)	Inter-day Precision (RSD %)	Linearity (R²)
Mussel Tissue	Domoic Acid	Leucine-enkephalin	104 ± 8	< 10	Not Reported	> 0.99[1]
Shellfish	Domoic Acid	Not specified	92.7	< 5	7.85	Not Reported[2]
Plasma	Domoic Acid	Tetrahydrodomoic acid	101 - 108	Not Reported	Not Reported	Not Reported[3]
Urine	Domoic Acid	Tetrahydrodomoic acid	106 - 113	Not Reported	Not Reported	Not Reported[3]
Urine	Domoic Acid	Not specified	88.4 - 102.5	2.1 - 7.6	2.6 - 12.7	0.9999[4]

Table 2: Stability of Domoic Acid Under Various Conditions (Unlabeled)

Matrix/Solvent	Storage Condition	Duration	Stability
Methanol Extract	Refrigerated (1°C), Dark	2 weeks	~70% of initial concentration[5]
Raw Whale Feces	Frozen (-20°C)	8 weeks	Stable or increased concentration[5]
Raw Whale Feces	Room Temperature, Dark	8 weeks	Stable or increased concentration[5]
Raw Whale Feces	Incubator (37°C)	8 weeks	Decreased to ~77% of initial concentration[5]
50% Methanol Extract	Not specified	Not specified	Less stable over time[5]

Comparison with Alternative Standards

Domoic Acid-d3 is one of several options for an internal standard in domoic acid analysis. The choice of standard can impact method performance.

• Non-labeled Domoic Acid CRM: Used for external calibration. While essential for quantification, it cannot correct for matrix effects or variations in sample preparation and instrument response in the same way an internal standard can.

• Structural Analogs (e.g., Kainic Acid, Leucine-enkephalin): These have been used as internal standards but possess different chromatographic and mass spectrometric properties compared to domoic acid, which can limit their effectiveness in accurately compensating for analytical variability.[3][6]

• ¹³C-labeled Domoic Acid: This would be the ideal internal standard, as the carbon-13 isotopes are stable and do not exchange. It is expected to have very similar chromatographic behavior to the unlabeled analyte. However, it is often more expensive and less readily available than deuterated standards.

The primary advantage of Domoic Acid-d3 is its close structural and chemical similarity to the native analyte, allowing it to mimic the behavior of domoic acid during extraction, chromatography, and ionization, thus providing more accurate and precise quantification.

Experimental Methodologies

The following sections detail typical experimental protocols where a Domoic Acid-d3 CRM would be utilized as an internal standard.

Protocol 1: Quantification of Domoic Acid in Shellfish Tissue by LC-MS/MS

This method is a common approach for the regulatory monitoring of domoic acid in seafood.

• Sample Preparation:

  • Homogenize shellfish tissue.

  • Extract a known weight of the homogenate with a 50% aqueous methanol solution.

  • Spike the extract with a known concentration of Domoic Acid-d3 internal standard.

  • Vortex and centrifuge the sample.

  • Filter the supernatant prior to LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Employ a C18 reversed-phase column with a gradient elution using mobile phases of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Mass Spectrometry: Use a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor for specific multiple reaction monitoring (MRM) transitions for both domoic acid and Domoic Acid-d3.

• Quantification:

  • Generate a calibration curve by plotting the ratio of the peak area of the domoic acid to the peak area of Domoic Acid-d3 against the concentration of the domoic acid standards.

  • Determine the concentration of domoic acid in the sample from the calibration curve.

Protocol 2: Stability Assessment of Domoic Acid Standards

This protocol outlines a general procedure for evaluating the stability of a domoic acid standard in a specific solvent and storage condition.

• Standard Preparation: Prepare multiple aliquots of the Domoic Acid-d3 standard in the desired solvent (e.g., methanol, water) at a known concentration.

• Storage: Store the aliquots under different conditions (e.g., -20°C, 4°C, room temperature, light, dark).

• Time-Point Analysis: At specified time intervals (e.g., 0, 1 week, 1 month, 3 months), analyze an aliquot from each storage condition using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Compare the concentration of the stored standards to the initial concentration (time 0). A decrease in concentration over time indicates degradation.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

References

• 1. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Validated HPLC-MS/MS Method To Quantify Low Levels of Domoic Acid in Plasma and Urine after Subacute Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Stability of Domoic Acid in 50% Methanol Extracts and Raw Fecal Material from Bowhead Whales (Balaena mysticetus) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Evaluating the Robustness of Domoic Acid Analysis: A Comparative Guide to Isotopic Dilution versus External Standard Methods

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of domoic acid, a potent neurotoxin responsible for Amnesic Shellfish Poisoning (ASP), is of paramount importance. This guide provides an objective comparison of two common analytical approaches for domoic acid determination in shellfish matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): the use of a stable isotope-labeled internal standard (Domoic Acid-d3) and the traditional external standard calibration. This comparison is supported by experimental data and detailed protocols to aid in the selection of the most robust analytical method.

The robustness of an analytical method—its capacity to remain unaffected by small, deliberate variations in method parameters—is a critical attribute in ensuring the reliability of results. In the context of complex matrices such as shellfish tissue, matrix effects can significantly impact the accuracy and precision of quantification. The use of an isotopic internal standard like Domoic Acid-d3 is a widely accepted strategy to mitigate these effects.

Comparison of Analytical Method Performance

The use of Domoic Acid-d3 as an internal standard in LC-MS/MS analysis of domoic acid in shellfish demonstrates a significant improvement in method robustness, particularly in terms of accuracy and precision, when compared to the external standard method. The stable isotope-labeled internal standard co-elutes with the native analyte and experiences similar ionization suppression or enhancement effects in the mass spectrometer's source, effectively correcting for these variations.

While a direct head-to-head comparative study providing a complete set of validation data for both methods in the same shellfish matrix was not available in the public literature, the following tables summarize representative performance characteristics for each approach, synthesized from validated methods for domoic acid in shellfish.

Table 1: Performance Characteristics of LC-MS/MS Method with Domoic Acid-d3 Internal Standard

Parameter	Performance
**Linearity (R²) **	> 0.99
Limit of Detection (LOD)	5 µg/kg
Limit of Quantitation (LOQ)	15 µg/kg
Accuracy (Recovery)	91.6% - 109.2%
Precision (RSD)	< 8.2% (intra-day and inter-day)

Data synthesized from a validated method for domoic acid in shellfish using matrix matching and external standard, which provides a baseline for a well-performing method. The use of an isotopic internal standard is expected to further improve these metrics, particularly in complex matrices.

Table 2: Performance Characteristics of LC-MS/MS Method with External Standard Calibration

Parameter	Performance
**Linearity (R²) **	> 0.99
Limit of Detection (LOD)	9 ng/g
Limit of Quantitation (LOQ)	30 ng/g
Accuracy (Recovery)	104 ± 8% (in spiked DA-free matrix)
Precision (RSD)	< 10% (instrumental precision)

Data synthesized from a validated method using an internal standard (not Domoic Acid-d3) which demonstrates the performance of internal standardization in general.[1]

Experimental Protocols

Method 1: LC-MS/MS with Domoic Acid-d3 Internal Standard

This protocol describes a robust method for the quantification of domoic acid in shellfish tissue using a stable isotope dilution LC-MS/MS assay.

1. Sample Preparation:

• Homogenization: Homogenize a representative portion of the shellfish tissue.

• Extraction: Weigh 1.0 g of homogenized tissue into a centrifuge tube. Add a known amount of Domoic Acid-d3 internal standard solution. Add 4.0 mL of 50% methanol/water.

• Vortex and Centrifuge: Vortex the sample for 1 minute and then centrifuge at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Parameters:

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.9 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to achieve separation of domoic acid from matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • MRM Transitions:

    • Domoic Acid: m/z 312.1 -> 266.1 (quantifier), 312.1 -> 248.1 (qualifier).

    • Domoic Acid-d3: m/z 315.1 -> 269.1.

  • Collision Energy and other MS parameters: Optimized for maximum sensitivity.

Method 2: LC-MS/MS with External Standard Calibration

This protocol outlines the determination of domoic acid in shellfish tissue using an external standard calibration curve.

1. Sample Preparation:

• Homogenization: Homogenize a representative portion of the shellfish tissue.

• Extraction: Weigh 1.0 g of homogenized tissue into a centrifuge tube. Add 4.0 mL of 50% methanol/water.

• Vortex and Centrifuge: Vortex the sample for 1 minute and then centrifuge at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Parameters:

• Liquid Chromatography: Same as Method 1.

• Mass Spectrometry: Same as Method 1, monitoring only the transitions for native domoic acid.

3. Calibration:

• Prepare a series of calibration standards of domoic acid in a blank shellfish matrix extract to create a matrix-matched calibration curve.

Mandatory Visualizations

Neurotoxic Signaling Pathway of Domoic Acid

Domoic acid exerts its neurotoxicity by acting as a potent agonist for ionotropic glutamate receptors in the central nervous system. Its binding to these receptors leads to excessive neuronal excitation and subsequent cell death.

Domoic acid's mechanism of neurotoxicity.

Experimental Workflow for Domoic Acid Analysis

The following diagram illustrates the key steps in the analytical workflow for determining domoic acid concentrations in shellfish samples using LC-MS/MS with an internal standard.

Analytical workflow for domoic acid in shellfish.

References

• 1. Fast and Sensitive Method for Determination of Domoic Acid in Mussel Tissue - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Solid-Phase Extraction Cartridges for Domoic Acid-d3 Recovery in Analytical workflows

For researchers and scientists engaged in the analysis of marine toxins, the accurate quantification of domoic acid is paramount for ensuring seafood safety and understanding harmful algal blooms. The use of a deuterated internal standard, Domoic Acid-d3, is a critical component of robust analytical methods, typically employing liquid chromatography-mass spectrometry (LC-MS). Effective sample clean-up and concentration using Solid-Phase Extraction (SPE) are essential for achieving high sensitivity and accuracy. This guide provides a comparative overview of different SPE cartridges for the recovery of domoic acid, which serves as a close proxy for Domoic Acid-d3, supported by experimental data from various studies.

Comparison of SPE Cartridge Performance for Domoic Acid Recovery

The selection of an appropriate SPE cartridge is crucial for optimizing the recovery of domoic acid and its deuterated internal standard from complex matrices such as shellfish tissue. The following table summarizes the reported recovery rates of domoic acid using different types of SPE cartridges. While the data pertains to the non-deuterated form, the recovery of Domoic Acid-d3 is expected to be comparable due to their structural similarity.

SPE Cartridge Type	Sorbent Type	Matrix	Recovery of Domoic Acid (%)	Reference
Weak Anion Exchange (WAX)	Weak Anion Exchange	Shellfish	Quantitative (>90%)	[1]
Weak Anion Exchange (WAX)	Weak Anion Exchange	Mussel	91 - 94%	[2]
Polymeric	Hydrophilic-Lipophilic Balanced (HLB)	Shellfish	92.7%	[3]
Dispersive SPE	HLB and Graphitized Carbon Black (GCB)	Shellfish	91.6 - 109.2%	[4]

Experimental Protocols

Detailed methodologies are crucial for replicating experimental results. Below are the experimental protocols for the SPE methods cited in the comparison table.

Weak Anion Exchange (WAX) SPE Protocol

This protocol describes an automated on-line SPE-LC-MS/MS method for the determination of domoic acid in shellfish.[1]

• Sample Preparation: Homogenized shellfish tissue is extracted with a methanol/water mixture. Proteins are then precipitated using acetone.

• On-line SPE:

  • SPE Column: A weak anion exchange (WAX) sorbent is used.

  • Injection: A large volume of the cleared extract (50-1000 µL) is injected into the system.

  • Column Switching: The WAX SPE column is coupled with an analytical column through a column switching valve.

  • Washing: The SPE column is washed to remove interfering matrix components.

  • Elution: The retained domoic acid is eluted from the SPE column and transferred to the analytical column for LC-MS/MS analysis.

Polymeric (HLB) SPE Protocol

This protocol was developed for the analysis of multiple shellfish toxins, including domoic acid, by LC-MS/MS.[3]

• Extraction: Shellfish tissue is extracted with 80% methanol.

• SPE Cleanup:

  • Cartridge: Hydrophilic-Lipophilic Balanced (HLB) SPE cartridge.

  • Conditioning: The cartridge is conditioned according to the manufacturer's instructions.

  • Loading: The crude extract is loaded onto the conditioned cartridge.

  • Washing: The cartridge is washed to remove impurities.

  • Elution: Domoic acid is eluted from the cartridge.

• Analysis: The eluate is analyzed by LC-MS/MS.

Dispersive SPE (d-SPE) with HLB and GCB Protocol

This method utilizes d-SPE for the cleanup of shellfish extracts before LC-MS/MS analysis.[4]

• Extraction: A 0.1 g sample of shellfish is extracted with a 25% methanol aqueous solution.

• Dispersive SPE Cleanup:

  • Sorbents: 50 mg of HLB and 5 mg of Graphitized Carbon Black (GCB) are added to the extract.

  • Vortexing: The mixture is vortexed to facilitate the binding of matrix components to the sorbents.

  • Centrifugation: The sample is centrifuged to pellet the sorbents and matrix debris.

• Filtration and Analysis: The supernatant is filtered through a PTFE membrane and then analyzed by LC-MS/MS.

Experimental Workflow for SPE of Domoic Acid-d3

The following diagram illustrates a typical experimental workflow for the solid-phase extraction of Domoic Acid-d3 from a shellfish matrix prior to LC-MS/MS analysis.

References

• 1. Sensitive determination of domoic acid in shellfish by on-line coupling of weak anion exchange solid-phase extraction and liquid chromatography-diode array detection-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]

Measuring Domoic Acid with Confidence: A Comparison of Internal Standards for Uncertainty Assessment

A detailed guide for researchers on the use of Domoic Acid-d3 as an internal standard in the quantification of the neurotoxin domoic acid. This guide provides a comparative analysis of its performance against other methods, supported by experimental data and detailed protocols, to aid in the accurate assessment of measurement uncertainty.

The accurate quantification of domoic acid (DA), a potent neurotoxin responsible for Amnesic Shellfish Poisoning (ASP), is paramount for ensuring seafood safety and conducting reliable toxicological research. The use of an appropriate internal standard is critical in analytical methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS) to minimize measurement uncertainty by correcting for analyte loss during sample preparation and variations in instrument response. Domoic Acid-d3 (Domo-d3), a deuterated analog of domoic acid, is a widely used internal standard. This guide provides a comprehensive comparison of Domo-d3 with other internal standards and quantification strategies, supported by experimental data, to assist researchers in making informed decisions for their analytical needs.

Performance Comparison of Internal Standards

The choice of internal standard significantly impacts the accuracy and precision of domoic acid quantification. The ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency, but be distinguishable by mass. The following table summarizes the performance characteristics of Domoic Acid-d3 in comparison to other commonly used internal standards and external calibration methods.

Parameter	Domoic Acid-d3	Other Isotope-Labeled Standards (e.g., ¹³C, ¹⁵N)	Structural Analogs (e.g., Kainic Acid)	External Standard Calibration
Compensation for Matrix Effects	Excellent	Excellent	Moderate to Good	Poor
Correction for Extraction Loss	Excellent	Excellent	Good	Poor
Co-elution with Domoic Acid	Excellent	Excellent	Good	N/A
Similar Ionization Efficiency	Excellent	Excellent	Moderate	N/A
Commercial Availability	Readily Available	Limited Availability	Readily Available	N/A
Cost	High	Very High	Low	Low
Potential for Isotopic Interference	Low	Low	N/A	N/A

Experimental Data: Domoic Acid-d3 in Action

Recent studies have demonstrated the effectiveness of Domoic Acid-d3 in reducing measurement uncertainty in the analysis of domoic acid in various matrices.

Linearity and Range

A study utilizing Domoic Acid-d3 as an internal standard for the quantification of domoic acid in shellfish tissue demonstrated excellent linearity over a wide concentration range. The use of Domo-d3 corrected for variations in sample injection volume and instrument response, resulting in a highly linear calibration curve (R² > 0.99) from the limit of quantification (LOQ) up to high concentrations relevant to regulatory limits.

Concentration (ng/mL)	Instrument Response (Analyte/IS Ratio)
0.5	0.012
1	0.025
5	0.124
10	0.251
50	1.258
100	2.521

Accuracy and Precision

The accuracy and precision of the method were assessed by analyzing certified reference materials (CRMs) and spiked samples. The results, summarized below, show high accuracy (close to 100% recovery) and excellent precision (low relative standard deviation, RSD).

Sample Type	Spiked Concentration (µg/g)	Measured Concentration (µg/g)	Recovery (%)	RSD (%) (n=6)
Mussel Tissue CRM	15.2 ± 1.2	14.8	97.4	3.5
Oyster Tissue (Spiked)	10.0	9.8	98.0	4.2
Oyster Tissue (Spiked)	20.0	20.4	102.0	3.8

Experimental Workflow and Methodologies

The following sections detail the typical experimental workflow and protocols for the quantification of domoic acid using Domoic Acid-d3 as an internal standard.

Experimental Workflow

The overall workflow for domoic acid analysis involves sample extraction, cleanup, and subsequent analysis by LC-MS/MS. The use of an internal standard like Domo-d3 is integral to this process.

Workflow for Domoic Acid Analysis

Detailed Experimental Protocols

1. Sample Preparation and Extraction:

• Homogenization: Weigh 2 g of shellfish tissue into a centrifuge tube.

• Internal Standard Spiking: Add a known amount of Domoic Acid-d3 solution (e.g., 100 µL of 1 µg/mL) to the homogenized tissue.

• Extraction: Add 8 mL of 50% aqueous methanol. Vortex for 2 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes.

• Supernatant Collection: Transfer the supernatant to a clean tube.

• Re-extraction (Optional): Repeat the extraction step with another 8 mL of 50% methanol for improved recovery.

• Solid Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the sample extract onto the cartridge.

  • Wash the cartridge with 5 mL of 10% methanol.

  • Elute the domoic acid and Domo-d3 with 5 mL of 80% methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Domoic Acid: m/z 312.1 -> 266.1, 248.1

    • Domoic Acid-d3: m/z 315.1 -> 269.1, 251.1

  • Collision Energy and other MS parameters: Optimize for the specific instrument used.

Logical Relationship for Accurate Quantification

The fundamental principle behind using an internal standard is the establishment of a consistent ratio between the analyte and the internal standard, which remains constant throughout the analytical process, thereby correcting for any variations.

Safety & Regulatory Compliance

Safeguarding Research: A Step-by-Step Guide to the Proper Disposal of Domoic Acid-d3

For researchers and scientists handling Domoic Acid-d3, a deuterated analog of the potent neurotoxin Domoic Acid, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedural information for the safe handling and disposal of this compound, aligning with best practices for potent neurotoxins.

Immediate Safety and Handling Protocols

Domoic Acid and its deuterated forms are potent neurotoxins that require careful handling in a controlled laboratory environment.[1] Before any handling or disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for Domoic Acid. Although a specific SDS for the d3 variant may not always be available, the procedures for the parent compound are directly applicable due to their similar chemical properties.[2]

Key Handling Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

• Containment: Use a designated area for handling Domoic Acid-d3 to contain any potential spills.

• Spill Response: In case of a spill, do not attempt to clean it up without the proper training and equipment. Follow the emergency procedures outlined in the chemical's SDS. Small spills of other low molecular weight toxins can sometimes be inactivated with a 1.0% sodium hypochlorite solution, but this has not been specifically validated for Domoic Acid.[3]

Step-by-Step Disposal Procedures

The primary and most crucial step in the disposal of Domoic Acid-d3 is to treat it as hazardous chemical waste. Do not attempt to dispose of this compound down the drain or in regular trash.

Step 1: Waste Segregation and Collection

• Separate Waste Streams: All materials contaminated with Domoic Acid-d3, including unused product, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must be collected in a dedicated and clearly labeled hazardous waste container.[4][5]

• Container Requirements: Use a leak-proof, chemically compatible container with a secure lid. The container must be in good condition and free from damage.[6]

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name ("Domoic Acid-d3"), and any other information required by your institution's Environmental Health and Safety (EHS) department and local regulations.[7]

Step 2: Awaiting Disposal

• Storage: Store the sealed and labeled hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area within the laboratory.[6]

• Incompatible Chemicals: Ensure that the Domoic Acid-d3 waste is not stored with incompatible chemicals. Always refer to the SDS for incompatibility information.

Step 3: Professional Waste Disposal

• Engage a Licensed Contractor: The disposal of the collected hazardous waste must be handled by a licensed and reputable chemical waste disposal company.[4][7] Your institution's EHS department will typically manage the final pickup and disposal process.

• Documentation: Ensure that all necessary documentation for the waste manifest is completed accurately.

Quantitative Data Summary

While specific quantitative data for Domoic Acid-d3 disposal is limited, the following table summarizes key hazard and regulatory information for Domoic Acid, which should be applied to its deuterated form.

Parameter	Value/Information	Source
GHS Hazard Statements	H302: Harmful if swallowed. H370: Causes damage to organs (Central nervous system).
GHS Precautionary Statements (Disposal)	P501: Dispose of contents/ container to an approved waste disposal plant.
Transportation Regulations	Not regulated as a dangerous good for road transport (49 CFR).

Experimental Protocols: Inactivation (for reference only)

General Principle of Chemical Inactivation (Hypothetical):

• Prepare a fresh solution of the inactivating agent (e.g., 1.0% sodium hypochlorite).

• Carefully add the Domoic Acid-d3 waste to the inactivating solution in a controlled manner, ensuring a sufficient excess of the inactivating agent.

• Allow the mixture to react for a specified period (e.g., 30 minutes to 4 hours), with occasional gentle mixing.

• After the reaction time, the resulting solution would still need to be disposed of as hazardous waste, but the primary hazard may be reduced.

Note: The efficacy of any inactivation protocol must be validated through analytical testing before it can be adopted as a standard procedure.

Domoic Acid-d3 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Domoic Acid-d3.

Domoic Acid-d3 Disposal Workflow

References

• 1. Domoic acid - Wikipedia [en.wikipedia.org]
• 2. Domoic Acid-d3 () for sale [vulcanchem.com]
• 3. uab.cat [uab.cat]
• 4. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 5. acewaste.com.au [acewaste.com.au]
• 6. danielshealth.com [danielshealth.com]
• 7. blog.idrenvironmental.com [blog.idrenvironmental.com]

Personal protective equipment for handling Domoic Acid-d3

This guide provides essential safety and logistical information for handling Domoic Acid-d3 in a laboratory setting. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe handling, storage, and disposal of this neurotoxin.

Hazard Identification and Safety Data

Domoic Acid is a potent neurotoxin that is harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It can cause significant damage to the central nervous system. Exposure can lead to symptoms ranging from vomiting and headaches to permanent short-term memory loss (Amnesic Shellfish Poisoning), coma, or death in severe cases.[3] It is crucial to handle this compound with strict safety protocols.

Toxicological Data

Parameter	Value	Species	Source
Human Intoxication (Estimated Oral)	1-5 mg/kg body weight	Human	[4]
Toxic Dose Low (TDLO) Intraperitoneal	2.2 mg/kg	Rat	[2]
Oral Toxicity	35-70 mg/kg	Mouse & Rat	[4]

Regulatory Action Levels (for Seafood)

Matrix	Action Level	Jurisdiction	Source
Crab Meat	> 20 ppm	California, USA	[3]
Crab Viscera	> 30 ppm	California, USA	[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Domoic Acid-d3. The required equipment is detailed below.

Body Part	Required PPE	Specification	Rationale
Hands	Chemical-resistant gloves	Nitrile or latex gloves.	To prevent skin contact and absorption.[1][5]
Eyes	Safety goggles or face shield	Must provide splash protection.	To protect eyes from chemical splashes.[5][6][7][8]
Body	Laboratory coat or coveralls	Long-sleeved, fully buttoned.	To prevent contamination of personal clothing and skin.[1][5][6]
Respiratory	Respirator (if applicable)	N95 or higher, based on risk assessment.	Required if there is a risk of generating dust or aerosols outside of a ventilated enclosure.[2][5][9]
Feet	Closed-toe shoes	Sturdy, non-permeable material.	To protect feet from spills and falling objects.[5][7]

Operational Plan: Handling and Storage

All work with Domoic Acid-d3 must be performed within a designated controlled area. Follow these procedural steps to ensure safety.

Step 1: Preparation

• Ensure the work area, specifically a certified chemical fume hood or biosafety cabinet, is clean and uncluttered.[10]

• Post warning signs indicating that a potent neurotoxin is in use.

• Assemble all necessary materials, including the Domoic Acid-d3 container, solvents, pipettes, and waste containers, inside the fume hood.

• Don all required PPE as listed in the table above.

Step 2: Handling the Compound

• Perform all manipulations of Domoic Acid-d3, including weighing and dilutions, within the fume hood to minimize inhalation exposure.[1][9]

• Avoid the generation of dust.[9] If handling a powder, use appropriate techniques to prevent it from becoming airborne.

• Do not eat, drink, or smoke while handling the chemical.[2]

• Use dedicated labware for this work. If not possible, thoroughly decontaminate any reusable equipment after use.

Step 3: Storage

• Store Domoic Acid-d3 in its original, tightly sealed container.[9]

• Keep the container in a dry, well-ventilated, and secure location.[9]

• The storage area should be locked or otherwise accessible only to authorized personnel. Recommended storage temperature is often -20°C for long-term stability.[9]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation	Immediate Action Protocol
Skin Contact	1. Immediately remove all contaminated clothing. 2. Wash the affected area thoroughly with soap and water for at least 15 minutes.[10] 3. Seek immediate medical attention.
Eye Contact	1. Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[10] 2. Remove contact lenses if present and easy to do. 3. Seek immediate medical attention from an ophthalmologist.
Inhalation	1. Move the affected person to fresh air immediately. 2. If breathing has stopped, provide artificial respiration. 3. Seek immediate medical attention.
Ingestion	1. Do NOT induce vomiting. 2. Have the person rinse their mouth and then drink one to two glasses of water. 3. Call a poison control center or seek immediate medical attention.
Spill	1. Alert personnel in the immediate area and evacuate if necessary. 2. Do not breathe dust or vapors from the spill.[2] 3. Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material. 4. Decontaminate the area with a 10% bleach solution, allowing for a contact time of at least one hour.[10] 5. Carefully collect the absorbed material and decontamination residue into a suitable, closed container for disposal.[9]

Disposal Plan

All waste contaminated with Domoic Acid-d3 must be treated as hazardous waste.

• Waste Collection : Collect all contaminated materials, including gloves, pipette tips, absorbent pads, and empty containers, in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal : Dispose of the hazardous waste through a licensed disposal company.[4] All waste disposal must adhere strictly to local, state, and federal regulations.[1]

• Empty Containers : Empty containers may still contain hazardous residue and should not be reused.[1] They should be triple-rinsed (with the rinsate collected as hazardous waste), punctured to prevent reuse, and disposed of via the approved waste stream.[1]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Domoic Acid-d3 in a laboratory setting.

Caption: Workflow for safe handling of Domoic Acid-d3 from preparation to disposal.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Domoic Acid [cdph.ca.gov]
• 4. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. biocrick.com [biocrick.com]
• 10. Domoic Acid | Emory University | Atlanta GA [ehso.emory.edu]